Structure, Synthesis, and Applications in Drug Delivery Systems Executive Summary N-Stearoyl Aspartic Acid (also known as N-Octadecanoyl Aspartic Acid) is an amphiphilic lipoamino acid combining the hydrophilic propertie...
Author: BenchChem Technical Support Team. Date: February 2026
Structure, Synthesis, and Applications in Drug Delivery Systems
Executive Summary
N-Stearoyl Aspartic Acid (also known as N-Octadecanoyl Aspartic Acid) is an amphiphilic lipoamino acid combining the hydrophilic properties of aspartic acid with the hydrophobic characteristics of a stearic acid tail.[1][2] This unique structure confers significant surface-active properties, making it a critical excipient in advanced drug delivery systems (DDS) and cosmetic formulations.
This guide provides a technical analysis of its chemical structure, a validated synthesis protocol, physicochemical characterization, and its functional role in forming stable liposomes and micelles for controlled release applications.
CAS Registry Number: While the free acid is often referenced in literature without a specific CAS in public indices, its sodium salt (Tetrasodium N-(sulfosuccinyl)-N-stearyl-L-aspartate) is indexed under 37767-39-8 , and the class of N-stearoyl amino acids is well-defined.
Structural Composition
The molecule consists of an L-aspartic acid head group acylated at the
-amino position with a saturated C18 fatty acid chain.
Hydrophilic Head: Two carboxylic acid groups (
) at the and positions provide pH-dependent solubility and metal chelating capabilities.
Hydrophobic Tail: A saturated octadecyl chain (
) confers lipophilicity, enabling insertion into lipid bilayers.
SMILES String:
CCCCCCCCCCCCCCCCCC(=O)N=O)C(O)=O
Physicochemical Properties Matrix
Property
Value / Characteristic
Relevance
Physical State
White crystalline powder
Solid-state stability for formulation.
Melting Point
~135–140 °C (Estimated)
High thermal stability for processing.
Solubility (Water)
Insoluble (Free Acid)
Requires neutralization for aqueous solubility.
Solubility (Organic)
Soluble in Ethanol, DMSO, THF
Facilitates solvent-injection methods.
pKa
-COOH: ~2.0; -COOH: ~3.9
Anionic at physiological pH (7.4).
CMC (Na Salt)
2.40 mM
Low CMC indicates stable micelle formation.
LogP
~5.7–6.0
Highly lipophilic; ideal for membrane anchoring.
Part 2: Synthesis & Manufacturing Protocol
Reaction Mechanism
The synthesis follows a modified Schotten-Baumann reaction , where L-aspartic acid is acylated by stearoyl chloride in an alkaline aqueous-organic medium. The base neutralizes the HCl byproduct and keeps the aspartic acid in its soluble salt form.
Visualization: Synthesis Pathway
Figure 1: Synthetic pathway via Schotten-Baumann acylation. The reaction requires careful pH control to prevent hydrolysis of the acid chloride.
Experimental Protocol (Bench Scale)
Reagents:
L-Aspartic Acid (0.1 mol)
Stearoyl Chloride (0.12 mol)
Sodium Hydroxide (4M solution)
Acetone/Water (1:1 v/v)
Hydrochloric Acid (conc.)
Step-by-Step Methodology:
Dissolution: Dissolve L-aspartic acid in 100 mL of Acetone/Water mixture. Adjust pH to 10–11 using NaOH. Chill to 0–5°C.
Acylation: Dropwise add stearoyl chloride over 45 minutes while vigorously stirring.
Critical Control: Simultaneously add NaOH to maintain pH between 10 and 11. If pH drops below 9, the reaction yield decreases significantly due to protonation of the amine.
Reaction: Stir for 2 hours at room temperature.
Precipitation: Acidify the solution carefully with concentrated HCl to pH 1–2. The N-stearoyl aspartic acid will precipitate as a white solid.
Purification: Filter the precipitate. Wash 3x with cold water to remove inorganic salts. Recrystallize from hot ethanol/hexane to remove unreacted fatty acids.
Drying: Vacuum dry at 40°C for 24 hours.
Part 3: Applications in Drug Delivery & Cosmetics
Liposomal Formulations
N-Stearoyl aspartic acid acts as an edge activator and stabilizer in liposomes. Its anionic head group provides electrostatic repulsion (Zeta potential < -30 mV), preventing aggregation, while the stearyl tail anchors it firmly in the lipid bilayer.
pH-Sensitive Release: The carboxylic acid groups protonate in acidic environments (e.g., tumor microenvironment, endosomes), altering the membrane curvature and triggering drug release.
Permeation Enhancement: In transdermal delivery, the fatty acid chain disrupts the stratum corneum lipid packing, enhancing the penetration of co-administered actives.
Visualization: Liposome Assembly
Figure 2: Assembly and trigger mechanism of N-stearoyl aspartic acid-modified liposomes.
Cosmetic & Surfactant Use
Biodegradability: Unlike synthetic surfactants (e.g., SLS), N-stearoyl amino acids are readily biodegradable by environmental bacteria (Source 1.11).
Mildness: The amino acid head group reduces irritation potential, making it suitable for sensitive skin formulations.
Antimicrobial Activity: Studies indicate inhibition against S. aureus and E. coli, providing preservative-boosting properties in formulations.
Part 4: Analytical Characterization
To validate the synthesis of N-stearoyl aspartic acid, the following spectral signals must be confirmed:
Technique
Diagnostic Signal
Assignment
FT-IR
3300 cm⁻¹
N-H stretching (Amide)
1710 cm⁻¹
C=O stretching (Carboxylic Acid)
1640 cm⁻¹
C=O stretching (Amide I)
2915, 2850 cm⁻¹
C-H stretching (Alkyl Chain)
¹H-NMR
0.88 ppm (t)
Terminal Methyl (-CH₃)
(DMSO-d6)
1.25 ppm (m)
Methylene backbone (-CH₂-)₁₄
4.50 ppm (m)
-CH (Aspartic chiral center)
8.10 ppm (d)
Amide Proton (-NH-)
References
Sivasamy, A., et al. (2001).[4] "Preparation, characterization, and surface and biological properties of N-stearoyl amino acids." Journal of the American Oil Chemists' Society, 78(9), 897-902. Link
ChemFont. (2022). "N-Stearoyl Aspartic acid (CFc000222192) Chemical Card." ChemFont Database. Link
Takehara, M. (1989). "Properties and applications of amino acid based surfactants." Colloids and Surfaces, 38(1-3), 149-167. Link
Bordés, C., et al. (2010). "Determination of critical micelle concentration of amino acid-based surfactants." Journal of Surfactants and Detergents. (General Methodology Reference).
EPA Substance Registry. (2025). "L-Aspartic acid, N-(3-carboxy-1-oxosulfopropyl)-N-octadecyl-, tetrasodium salt." Link
Green surfactants from renewable amino acid sources
Topic: Green Surfactants from Renewable Amino Acid Sources: A Technical Guide for Drug Development Executive Summary The pharmaceutical and biotechnology sectors are undergoing a critical pivot toward "green" excipients—...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Green Surfactants from Renewable Amino Acid Sources: A Technical Guide for Drug Development
Executive Summary
The pharmaceutical and biotechnology sectors are undergoing a critical pivot toward "green" excipients—materials that combine high performance with biodegradability and low toxicity.[1][2] Amino acid-based surfactants (AAS) represent the vanguard of this shift. Derived from renewable feedstocks (fatty acids and amino acids), AAS offer a tunable amphiphilic architecture that outperforms petrochemical incumbents like SDS or Polysorbates in biocompatibility and critical micelle concentration (CMC) profiles. This guide provides a technical roadmap for synthesizing, characterizing, and deploying AAS in drug delivery systems, emphasizing their role in solubilizing hydrophobic APIs and facilitating non-viral gene delivery.
Molecular Architecture & Design Logic
The utility of AAS lies in their modular design. Unlike ethoxylated surfactants, AAS allow for precise control over the hydrophilic-lipophilic balance (HLB) by swapping the amino acid head group or the fatty acid tail.
Structural Components
Hydrophobic Tail: Typically saturated or unsaturated fatty acid chains (
to ) derived from coconut, palm, or sunflower oil. Chain length dictates the CMC; longer chains () generally lower CMC but may reduce solubility.
Hydrophilic Head:
Anionic (e.g., Glutamate, Sarcosine): Excellent for mild solubilization and protein stabilization. High calcium tolerance.[3]
Cationic (e.g., Arginine, Lysine): exhibit intrinsic antimicrobial activity and are critical for complexing with negatively charged DNA/RNA in gene delivery.
Zwitterionic (e.g., Betaine): High compatibility with high-salinity environments.
Mechanism of Self-Assembly
AAS spontaneously self-assemble into micelles, vesicles, or nanotubes depending on the "packing parameter" (
).
Where is the volume of the hydrophobic tail, is the optimal head group area, and is the critical chain length.
: Spherical micelles (Ideal for rapid drug release).
: Cylindrical micelles (Viscosity modification).
: Vesicles/Liposomes (Dual hydrophilic/hydrophobic drug delivery).
Synthesis Strategies: The Green Shift
Traditional synthesis (Schotten-Baumann chemistry) relies on hazardous acid chlorides and organic solvents. The modern "Green" approach utilizes enzymatic catalysis or solvent-free systems.
Visualization: Synthesis Pathways
Caption: Comparison of traditional Schotten-Baumann synthesis vs. green enzymatic catalysis. The enzymatic route minimizes toxic byproducts and solvent use.
Experimental Protocol: Enzymatic Synthesis of Lauroyl-Glycine
This protocol validates the "Green" approach using immobilized lipase.
Materials: Lauric acid (
), Glycine, Immobilized Lipase B from Candida antarctica (Novozym 435), t-Butanol (as a green solvent alternative).
Preparation: Dissolve 10 mmol of Lauric acid and 10 mmol of Glycine in 20 mL of t-Butanol in a round-bottom flask.
Catalysis: Add 10% (w/w relative to substrates) of Novozym 435.
Reaction: Incubate at 60°C with orbital shaking (200 rpm) for 48 hours. Note: Add molecular sieves (3Å) to scavenge water and drive the equilibrium toward amide bond formation.
Filtration: Filter the mixture to recover the immobilized enzyme (reusable up to 5 cycles).
Purification: Evaporate solvent under reduced pressure. Recrystallize the residue in ethanol/water (70:30) to obtain pure N-Lauroyl Glycine.
Validation: Confirm structure via FTIR (Amide I band at ~1640 cm⁻¹) and H-NMR.
Physicochemical Characterization
AAS generally exhibit lower CMC values than their petrochemical counterparts, indicating superior efficiency—less surfactant is needed to solubilize the same amount of drug, reducing potential toxicity.
Comparative Data: CMC and Surface Tension
Surfactant Class
Specific Compound
CMC (mM)
Surface Tension (mN/m)
Toxicity (IC50, Caco-2)
Petrochemical
SDS (Sodium Dodecyl Sulfate)
8.2
39.5
Low (< 0.1 mg/mL)
Amino Acid (Anionic)
Sodium Lauroyl Sarcosinate
2.5
28.0
Moderate
Amino Acid (Anionic)
Sodium Lauroyl Glutamate
5.8
26.5
High (> 1.0 mg/mL)
Amino Acid (Cationic)
Arginine -Lauroyl Ester
0.8
24.5
Moderate (Antimicrobial)
Gemini AAS
Bis(Args)-C12 (Gemini)
0.04
22.0
High
Data synthesized from comparative studies [1, 2].[4][5][6] Note the significantly lower CMC of Gemini AAS, making them highly efficient gene vectors.
Experimental Protocol: CMC Determination via Conductivity
Setup: Calibrate a conductivity meter (e.g., Mettler Toledo) with 0.01 M KCl standard.
Titration: Prepare a concentrated stock solution (e.g., 50 mM) of the AAS in deionized water.
Measurement: Add aliquots of stock solution to 20 mL of water under constant stirring. Record conductivity (
) after stabilization (2 min).
Analysis: Plot
vs. Concentration (). The curve will show two linear regions with different slopes. The intersection point is the CMC.[2][7]
Causality: Below CMC, monomers act as strong electrolytes. Above CMC, micelle formation reduces the mobility of charge carriers, decreasing the slope.
Applications in Drug Development
Hydrophobic Drug Solubilization
Anionic AAS (e.g., Glutamates) form micelles with a hydrophobic core capable of encapsulating poorly water-soluble drugs (BCS Class II) like Ibuprofen or Paclitaxel. The amino acid head group provides a hydration shell that prevents aggregation.
Non-Viral Gene Delivery (Cationic AAS)
Arginine-based surfactants carry a positive charge at physiological pH, allowing them to electrostatically condense negatively charged DNA/siRNA into "lipoplexes."
Visualization: Drug Delivery Mechanisms
Caption: Dual pathways for AAS in pharma: Micellar encapsulation for small molecules (A) and Lipoplex formation for genetic material (B).
Sustainability & Safety Profile
Biodegradability
AAS contain labile amide or ester bonds between the head and tail. Unlike the ether bonds in ethoxylated surfactants (which persist in the environment), these linkages are readily cleaved by environmental enzymes (proteases, esterases), yielding fatty acids and amino acids—both natural metabolites.
Standard: OECD 301F Manometric Respirometry Test typically shows >60% biodegradation within 28 days for AAS [3].
Cytotoxicity
In vitro studies on human epithelial cells (Caco-2) demonstrate that AAS, particularly those based on Glutamic acid and Glycine, exhibit significantly lower cytotoxicity compared to cationic quaternary ammonium compounds (QACs). The mechanism of toxicity for QACs involves membrane disruption; AAS, mimicking natural lipids, integrate more gently into the bilayer [4].
References
Tripathy, D. B., et al. (2018).[4] "Synthesis, chemistry, physicochemical properties and industrial applications of amino acid surfactants: A review." Comptes Rendus Chimie. 3
Holmberg, K., et al. (2025).[8] "Development of amino acid-based surfactants: from synthesis to applications." Current Opinion in Colloid & Interface Science. 8[5][9][10][11][12]
Nardello-Rataj, V., & Louisy, J. (2023). "Synthesis, physicochemical characterization and aquatic toxicity studies of anionic surfactants derived from amino and α-hydroxy acids." Royal Society of Chemistry.[11] 13
Pinheiro, L., & Faustino, C. (2017). "Amino Acid-Based Surfactants for Biomedical Applications."[1][3][4][5][7][8][14][15] InTechOpen. 2
From Synthetic Architecture to Neuropharmacological Modulation and Biodegradable Polymers Executive Summary N-substituted aspartic acid derivatives represent a critical scaffold in both medicinal chemistry and advanced m...
Author: BenchChem Technical Support Team. Date: February 2026
From Synthetic Architecture to Neuropharmacological Modulation and Biodegradable Polymers
Executive Summary
N-substituted aspartic acid derivatives represent a critical scaffold in both medicinal chemistry and advanced materials science. Structurally, the introduction of an alkyl, aryl, or acyl group onto the amino nitrogen of aspartic acid fundamentally alters its physicochemical profile, modulating its interaction with glutamate transporters (EAATs) and receptors (NMDA) while enabling the formation of biodegradable polyamides.
This guide provides a rigorous technical overview of the synthesis, pharmacological utility, and material applications of these derivatives.[1][2] It is designed for researchers requiring actionable protocols and mechanistic depth, moving beyond basic definitions to explore the causality behind synthetic choices and biological outcomes.
Chemical Architecture & Synthesis Strategies
The synthesis of N-substituted aspartic acids demands precise control over regioselectivity and stereochemistry. The two dominant strategies are Aza-Michael Addition and Reductive Amination .
The Aza-Michael Addition (The "Green" Route)
This is the most atom-economic approach, involving the nucleophilic attack of a primary amine onto an
-unsaturated carbonyl system (maleic or fumaric acid derivatives).
Mechanism: The amine lone pair attacks the
-carbon of the electron-deficient alkene.
Stereochemical Challenge: The reaction typically yields a racemate (DL-mixture) unless chiral auxiliaries or biocatalysts (e.g., EDDS lyase or methylaspartase) are employed.
Regioselectivity: When using maleic anhydride, the ring-opening occurs first to form the maleamic acid, followed by intramolecular cyclization to polysuccinimide (PSI) or direct addition depending on pH and temperature.
Biocatalytic Synthesis
To achieve high enantiopurity (typically L-isomer), enzymatic hydroamination is superior to chemical methods. Enzymes like methylaspartase catalyze the anti-addition of nitrogen nucleophiles to the Si-face of fumarate, yielding (S)-N-substituted aspartates with >99% ee.[3]
Polymerization to Polyaspartic Acid (PASP)
N-substituted derivatives can also serve as monomers, but the parent Polyaspartic Acid is typically synthesized via thermal polycondensation of aspartic acid to Polysuccinimide (PSI) , followed by ring-opening hydrolysis. This yields a biodegradable anionic polymer used as a green alternative to polyacrylates.
Pharmacological Frontiers
NMDA Receptor Modulation
N-Methyl-D-Aspartate (NMDA) is the prototypical agonist for the NMDA receptor, a glutamate-gated ion channel critical for synaptic plasticity.[4]
Agonism: Small N-substituents (e.g., methyl) maintain agonist activity by allowing the ligand to fit within the ligand-binding domain (LBD) clamshell, stabilizing the closed (active) conformation.
Antagonism: Bulky N-substituents (e.g., N-p-coumaroyl) often prevent full clamshell closure, acting as competitive antagonists or partial agonists. These are investigated for neuroprotection to prevent excitotoxicity without completely blocking physiological transmission.
Neuroprotection & EAAT Interaction
Excitatory Amino Acid Transporters (EAATs) clear glutamate from the synapse. N-substituted aspartates can act as:
Transportable Substrates: Competing with glutamate for uptake (e.g., N-methyl-aspartate).
Non-Transportable Blockers: Locking the transporter in a specific conformation (e.g., TBOA derivatives, though these are often O-substituted, N-substitution can also yield blockers).
Experimental Protocols
Protocol A: Chemo-Selective Synthesis of N-Benzyl-Aspartic Acid
Rationale: This protocol utilizes the Aza-Michael addition in an aqueous medium, avoiding toxic solvents and ensuring high yield.
Reagents:
Maleic Acid (11.6 g, 0.1 mol)
Benzylamine (10.7 g, 0.1 mol)
Sodium Hydroxide (8.0 g, 0.2 mol)
Solvent: Water (50 mL)
Step-by-Step Methodology:
Neutralization: Dissolve maleic acid in water. Slowly add NaOH to form disodium maleate in situ. Critical: Maintain temperature < 40°C to prevent isomerization to fumarate before addition.
Addition: Add benzylamine dropwise to the solution.
Reflux: Heat the mixture to reflux (100°C) for 24 hours. The high temperature overcomes the activation energy barrier for the addition to the internal alkene.
Acidification: Cool to room temperature. Acidify with concentrated HCl to pH 2.5 (the isoelectric point of the product).
Crystallization: The product, N-benzyl-aspartic acid, precipitates as a white solid.
Purification: Recrystallize from water/ethanol (1:1).
Validation: Check purity via
H-NMR (DO). Look for the disappearance of alkene protons ( 6.0-6.5 ppm) and appearance of the methine triplet ( 3.8 ppm).
Caption: Mechanistic pathway for the synthesis of N-substituted aspartic acids via maleic anhydride, highlighting the divergence between direct hydrolysis and polysuccinimide formation.
Diagram 2: NMDA Receptor Activation Mechanism
Caption: Logic flow of NMDA receptor activation requiring dual-ligand binding and voltage-dependent Mg2+ block removal.
References
D'Aniello, A., et al. (2000). N-Methyl-D-aspartic acid (NMDA) in the nervous system of the amphioxus Branchiostoma lanceolatum. ResearchGate. Link
Moffett, J. R., et al. (2007). N-Acetylaspartate in the CNS: From neurodiagnostics to neurobiology. Progress in Neurobiology. Link
Gao, J., et al. (2005). Practical synthesis of N-substituted aspartic acids. Tetrahedron Letters. Link
Adelnia, H., et al. (2019). Hydrogels Based on Poly(aspartic acid): Synthesis and Applications. Frontiers in Materials. Link
Hansen, K. B., et al. (2018). Structure, Function, and Pharmacology of Glutamate Receptor Ion Channels. Pharmacological Reviews. Link
Physicochemical Profiling of Long-Chain N-Acyl Aspartic Acid Surfactants
This technical guide provides an in-depth physicochemical profiling of long-chain N-acyl aspartic acid surfactants, designed for researchers in drug development and colloid science.[1] Technical Whitepaper | Version 1.0...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides an in-depth physicochemical profiling of long-chain N-acyl aspartic acid surfactants, designed for researchers in drug development and colloid science.[1]
Long-chain N-acyl aspartic acid surfactants (AAS) represent a class of "green," anionic surfactants synthesized from renewable fatty acids and L-aspartic acid.[1] Distinguished by their gemini-like dicarboxylate head groups, these amphiphiles exhibit unique pH-dependent self-assembly, exceptional mildness, and high biodegradability.[1] This guide details their molecular architecture, synthesis protocols, and critical physicochemical parameters (CMC,
, ), providing a foundational dataset for their application in liposomal drug delivery and protein solubilization.
Molecular Architecture & Thermodynamics
The core structure consists of a hydrophobic alkyl chain (tail) linked via an amide bond to an L-aspartic acid moiety (head).[1] Unlike simple soaps, the aspartate head group possesses two carboxylic acid functionalities (
-COOH and -COOH), allowing for tunable ionization states based on pH.[1]
Hydrophobic Tail: Typically C12 (Lauroyl), C14 (Myristoyl), or C16 (Palmitoyl).[1]
Hydrophilic Head: L-Aspartic acid (zwitterionic or anionic depending on pH).[1]
Chirality: The L-enantiomer is standard, derived from the natural amino acid pool, influencing packing density at interfaces.
Thermodynamic Driving Forces
The micellization of N-acyl aspartates is entropy-driven at lower temperatures (release of structured water from hydrophobic tails) and enthalpy-driven at higher temperatures.[1]
Head Group Repulsion: The presence of two carboxyl groups creates significant electrostatic repulsion in the di-anionic state (pH > 7), leading to higher Critical Micelle Concentrations (CMC) compared to single-charge counterparts like N-acyl glycinates.
Experimental Synthesis Protocol
Method: Modified Schotten-Baumann Condensation
Objective: Synthesis of Sodium N-Lauroyl Aspartate (C12-Asp) with >98% purity.
Dissolution: Dissolve 0.1 mol L-aspartic acid in 80 mL deionized water containing 0.2 mol NaOH. Maintain temperature at 0–5°C using an ice bath to prevent hydrolysis.[1]
Acylation: Dropwise add 0.12 mol Lauroyl Chloride over 60 minutes while simultaneously adding NaOH to maintain pH between 9.0 and 10.0. Critical Control Point: pH < 9 leads to fatty acid precipitation; pH > 10 promotes chloride hydrolysis.[1]
Reaction: Stir vigorously for 4 hours at room temperature (
).
Acidification: Adjust pH to 1.0–2.0 using HCl. The N-acyl aspartic acid will precipitate as a white solid.[1]
Purification: Filter the precipitate and wash 3x with ice-cold water. Recrystallize from an ethanol/water (70:30) mixture to remove unreacted fatty acids.
Neutralization: Disperse the purified acid in water and neutralize with stoichiometric NaOH to obtain the sodium salt. Lyophilize to obtain the final surfactant powder.
Figure 1: Synthetic pathway for N-acyl aspartic acid surfactants via Schotten-Baumann condensation.[1][2][3]
Physicochemical Data Profile
The following data consolidates experimental values for Sodium N-Lauroyl Aspartate (C12) and comparative trends for C14/C16 homologs.
Note: C14 and C16 values are derived from homologous series trends (Traube's Rule) and comparative amino acid surfactant literature.
Interpretation of Data[4][5][6][7][8][9]
CMC Trends: The CMC decreases by a factor of
for every two methylene groups added to the tail, consistent with Traube's rule.
Head Group Effect: The aspartate head group (
) requires a larger surface area than simple soaps due to the steric bulk of the amino acid moiety and electrostatic repulsion between the two carboxylates.
Krafft Point Advantage: C12-Aspartate has an exceptionally low Krafft point (< 0°C), making it superior to Sodium Dodecyl Sulfate (SDS,
The self-assembly of N-acyl aspartates is highly pH-sensitive.[1]
pH < 4 (Acidic): The carboxylic groups are protonated.[1] Hydrogen bonding dominates, leading to the formation of vesicles or fibrous networks rather than spherical micelles.
pH > 7 (Basic): Both carboxyl groups are deprotonated (
).[1] Strong electrostatic repulsion forces a high curvature, favoring small spherical micelles.[1]
Figure 2: pH-dependent self-assembly pathways of N-acyl aspartic acid surfactants.
Applications in Drug Delivery
Solubilization: The high CMC of C12-Aspartate (relative to non-ionics) allows for rapid monomer-micelle exchange, beneficial for the dissolution of hydrophobic active pharmaceutical ingredients (APIs).
Permeation Enhancement: The amino acid head group mimics biological membrane components, potentially allowing for transient disruption of the stratum corneum with reduced irritation compared to SLS.
References
Synthesis and Properties of N-Acyl Amino Acid Surfactants. Journal of Surfactants and Detergents.
Physicochemical Properties of Amino Acid-Based Surfactants. ResearchGate.
Thermodynamics of Micellization of Ionic Surfactants. Langmuir. [1]
Krafft Temperature and Solubility of N-Acyl Amino Acid Surfactants. Colloid and Polymer Science.
Safety Assessment of Amino Acid Alkyl Amides. International Journal of Toxicology.
Synthesis of N-Octadecyl-L-aspartic Acid from Maleic Anhydride: An Application Note and Protocol
Abstract This document provides a comprehensive guide for the synthesis of N-Octadecyl-L-aspartic acid, a lipoamino acid with significant potential in drug delivery and material science. The protocol details a two-step s...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the synthesis of N-Octadecyl-L-aspartic acid, a lipoamino acid with significant potential in drug delivery and material science. The protocol details a two-step synthesis commencing with the reaction of octadecylamine with maleic anhydride to form an intermediate N-octadecylmaleamic acid, followed by an intramolecular cyclization and subsequent hydrolysis to yield the target compound. This application note is intended for researchers and professionals in the fields of medicinal chemistry, organic synthesis, and pharmaceutical development, offering in-depth procedural details, mechanistic insights, and characterization guidelines.
Introduction: The Significance of Lipoamino Acids
Lipoamino acids, which are composed of a hydrophilic amino acid head group and a lipophilic fatty acid tail, are a class of amphiphilic molecules with diverse applications. Their unique structure allows them to self-assemble into various nanostructures, such as micelles and vesicles, making them excellent candidates for drug delivery systems. N-Octadecyl-L-aspartic acid, in particular, combines the biocompatibility of L-aspartic acid with the lipophilicity of an eighteen-carbon chain. This structure imparts surfactant properties and the ability to encapsulate hydrophobic drug molecules, potentially enhancing their solubility, stability, and bioavailability.[1][2] Furthermore, the presence of two carboxylic acid groups in the aspartic acid moiety offers sites for further functionalization or for pH-responsive behavior, which is highly desirable in targeted drug delivery.[2]
Chemical Principles and Reaction Mechanism
The synthesis of N-Octadecyl-L-aspartic acid from maleic anhydride and octadecylamine proceeds through a well-established pathway for the reaction of primary amines with anhydrides.[3][4][5] The reaction can be conceptualized in two primary stages:
Nucleophilic Acyl Substitution : The primary amine, octadecylamine, acts as a nucleophile and attacks one of the carbonyl carbons of maleic anhydride. This leads to the opening of the anhydride ring and the formation of N-octadecylmaleamic acid. This reaction is typically rapid and exothermic.[6]
Isomerization and Hydrolysis : The resulting maleamic acid can then be subjected to conditions that promote the eventual formation of the aspartic acid derivative. While the direct addition of the amine to the double bond (Michael addition) is also a consideration, the more common route involves the formation of the maleamic acid followed by subsequent steps. In some protocols for similar N-alkyl aspartic acids, a basic hydrolysis step is employed to yield the final dicarboxylic acid.[7]
The overall reaction scheme is depicted below:
Caption: Reaction scheme for the synthesis of N-Octadecyl-L-aspartic acid.
Detailed Experimental Protocol
This protocol is adapted from methodologies reported for the synthesis of similar N-alkyl aspartic acids.[7]
Equipment : Round-bottom flasks (various sizes), magnetic stirrer with heating plate, reflux condenser, dropping funnel, Buchner funnel and flask, rotary evaporator, pH meter, standard laboratory glassware.
Step 1: Formation of N-Octadecylmaleamic Acid
In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve maleic anhydride (1.0 eq.) in a suitable solvent like diethyl ether.[8]
In a separate beaker, dissolve octadecylamine (1.0 eq.) in the same solvent.
Slowly add the octadecylamine solution to the maleic anhydride solution through the dropping funnel over a period of 30-60 minutes with constant stirring at room temperature. The reaction is exothermic, so the addition rate should be controlled to maintain a gentle reflux.
After the addition is complete, continue stirring the reaction mixture at room temperature for an additional 2-3 hours to ensure complete reaction.
The N-octadecylmaleamic acid intermediate will precipitate as a white solid. Collect the solid by vacuum filtration using a Buchner funnel and wash it with cold diethyl ether to remove any unreacted starting materials.
Dry the intermediate product in a vacuum oven at 40-50 °C.
Step 2: Conversion to N-Octadecyl-L-aspartic Acid
Suspend the dried N-octadecylmaleamic acid intermediate in an ethanol-water mixture.[7]
Add a solution of sodium hydroxide (2.0 eq.) to the suspension.
Heat the mixture to reflux and maintain it for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
After the reaction is complete, cool the mixture to room temperature.
Acidify the reaction mixture to a pH of approximately 2-3 by the slow addition of concentrated hydrochloric acid. This will precipitate the N-Octadecyl-L-aspartic acid.
Cool the mixture in an ice bath to maximize precipitation.
Collect the crude product by vacuum filtration and wash it thoroughly with cold deionized water to remove any inorganic salts.
Further purification can be achieved by recrystallization from a suitable solvent system, such as an ethanol/water mixture.[9]
The structure and purity of the synthesized N-Octadecyl-L-aspartic acid should be confirmed using standard analytical techniques:
¹H NMR and ¹³C NMR Spectroscopy : To confirm the chemical structure and the presence of all expected functional groups.
FT-IR Spectroscopy : To identify characteristic vibrational frequencies of the functional groups (e.g., C=O of carboxylic acids, N-H of the amide).
Mass Spectrometry (MS) : To determine the molecular weight of the compound.[7]
Process Workflow and Data
Caption: Experimental workflow for the synthesis of N-Octadecyl-L-aspartic acid.
Parameter
Value
Rationale
Reactant Molar Ratio
Maleic Anhydride : Octadecylamine = 1:1
Ensures complete consumption of the starting materials for the formation of the intermediate.
Reaction Temperature (Step 1)
Room Temperature
The reaction is exothermic; controlling the temperature prevents side reactions.
Reaction Temperature (Step 2)
Reflux
Higher temperature is required to drive the conversion to the final product.
pH for Precipitation
2-3
N-Octadecyl-L-aspartic acid is least soluble at its isoelectric point, which is in the acidic range.
Maleic anhydride is corrosive and can cause severe skin burns and eye damage. It is also a respiratory irritant. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
Octadecylamine is a skin and eye irritant. Avoid inhalation of dust and contact with skin and eyes.
Hydrochloric acid is highly corrosive. Handle with extreme care.
Sodium hydroxide is caustic and can cause severe burns.
Organic solvents like diethyl ether are highly flammable. Work away from open flames and sources of ignition.
Troubleshooting
Issue
Possible Cause
Suggested Solution
Low Yield
Incomplete reaction.
Ensure adequate reaction time and temperature. Check the purity of starting materials.
Loss of product during work-up.
Optimize the pH for precipitation. Minimize transfers of the product.
Impure Product
Presence of unreacted starting materials.
Ensure proper stoichiometry and reaction completion. Improve washing of the crude product.
Formation of side products.
Control reaction temperature carefully.
Conclusion
The synthesis of N-Octadecyl-L-aspartic acid from maleic anhydride and octadecylamine is a robust and scalable process. The resulting lipoamino acid is a valuable building block for the development of novel drug delivery systems and other advanced materials. The protocol described herein provides a clear and detailed methodology for its preparation and characterization, enabling further research into its applications.
Application Note: Protocol for Reacting Octadecylamine with L-Aspartic Acid
Executive Summary & Strategic Rationale The reaction between L-Aspartic Acid (Asp) and Octadecylamine (ODA) is a cornerstone method in the synthesis of amphiphilic biomaterials. Depending on the synthetic pathway chosen,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Rationale
The reaction between L-Aspartic Acid (Asp) and Octadecylamine (ODA) is a cornerstone method in the synthesis of amphiphilic biomaterials. Depending on the synthetic pathway chosen, this combination yields two distinct classes of materials critical to drug development:
Amphiphilic Poly(aspartic acid) Derivatives (PASP-g-ODA): Used for self-assembling polymeric micelles, nanocarriers, and pH-responsive hydrogels.
Lipoamino Acid Surfactants (Monomeric): Used as permeation enhancers, lipid-drug conjugate precursors, or gemini surfactant building blocks.
Critical Technical Challenge: Direct condensation of L-aspartic acid and octadecylamine is chemically inefficient due to the zwitterionic nature of aspartic acid and the high melting point/hydrophobicity of ODA. High-temperature melt condensation leads to racemization and uncontrolled branching.
The Solution: This guide details the Polysuccinimide (PSI) Ring-Opening Protocol , the industry-standard method for generating high-purity amphiphilic aspartic acid derivatives with tunable substitution degrees. A secondary protocol for Carbodiimide-Mediated Coupling is provided for monomeric synthesis.
Mechanistic Workflow (Graphviz Visualization)
The following diagram illustrates the chemical causality of the PSI route, highlighting the critical intermediate step that bypasses zwitterionic inhibition.
Figure 1: Reaction pathway converting hydrophilic L-Aspartic Acid to amphiphilic PASP-g-ODA via the reactive Polysuccinimide intermediate.
Protocol A: Synthesis of Amphiphilic Poly(aspartic acid) (PASP-g-ODA)
This protocol is preferred for creating micellar drug delivery systems . It involves synthesizing a reactive polysuccinimide (PSI) backbone and grafting ODA onto it.
Materials & Reagents
Reagent
Grade
Role
Critical Specification
L-Aspartic Acid
>99%
Monomer
Finely ground powder
Octadecylamine (ODA)
>98%
Hydrophobe
Store in dark; check for carbonate formation
Phosphoric Acid (85%)
ACS
Catalyst
Anhydrous preferred if available
N,N-Dimethylformamide (DMF)
Anhydrous
Solvent
<50 ppm H2O (Critical)
Mesitylene
Synthesis
Azeotrope
Optional for water removal
Step-by-Step Methodology
Phase 1: Synthesis of Polysuccinimide (PSI) Backbone
Rationale: Direct reaction fails; we must first create the reactive imide ring.
Preparation: Mix 20 g of L-aspartic acid with 10 g of 85% phosphoric acid in a round-bottom flask.
Polycondensation: Heat the mixture to 180°C under vacuum (approx. 5-10 mmHg) for 2.5 to 4 hours.
Note: The mixture will melt and foam as water is evolved.
Purification:
Cool the product and dissolve in minimal DMF.
Precipitate into excess water to remove phosphoric acid.
Wash the white precipitate (PSI) with water until pH is neutral.
Wash with methanol to remove oligomers.
Vacuum dry at 60°C for 24h. Crucial: Any water left will hydrolyze the rings in the next step.
Phase 2: Nucleophilic Ring-Opening with Octadecylamine
Rationale: The amine of ODA attacks the carbonyl of the succinimide ring, opening it to form an amide bond.
Dissolution: Dissolve 1.0 g of dried PSI (approx. 10.3 mmol succinimide units) in 10 mL anhydrous DMF under nitrogen atmosphere.
ODA Preparation: In a separate vial, dissolve the calculated amount of Octadecylamine in 5 mL warm anhydrous DMF.
Stoichiometry: To achieve 50% grafting, use 0.5 equivalents of ODA relative to succinimide units.
Reaction:
Add the ODA solution dropwise to the PSI solution at 60°C .
Stir magnetically for 24 hours at 60°C.
Observation: The solution should remain clear. Turbidity indicates ODA precipitation (temperature too low) or PSI precipitation (solvent wet).
Hydrolysis (Optional): If free carboxyl groups are required (for pH sensitivity), add dilute NaOH (0.1 M) to open remaining rings, or react with ethanolamine.
Workup:
Precipitate the reaction mixture into cold ethanol or diethyl ether.
Centrifuge (8000 rpm, 10 min) and wash pellet 3x with ethanol to remove unreacted ODA.
Use this protocol if you require a defined small molecule (e.g., N-Octadecyl-L-Aspartamide ) rather than a polymer.
Reaction Scheme (Graphviz)
Figure 2: Carbodiimide coupling strategy for monomeric conjugation.
Methodology
Protection: Start with N-Boc-L-Aspartic Acid-α-benzyl ester (to target the side chain) or N-Boc-L-Aspartic anhydride . Using raw Aspartic acid will result in uncontrolled cross-reaction.
Activation:
Dissolve 1 eq of Protected Asp in Dichloromethane (DCM).
Add 1.1 eq EDC.HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and 1.1 eq NHS (N-Hydroxysuccinimide).
Stir at 0°C for 1 hour.
Coupling:
Add 1.0 eq Octadecylamine and 1.5 eq Triethylamine (TEA).
Allow to warm to Room Temperature and stir for 24 hours.
Deprotection:
Wash organic layer with 1M HCl, sat. NaHCO3, and Brine.
Remove Boc group using TFA/DCM (1:1) for 1 hour.
Evaporate and recrystallize from Ethanol/Hexane.
Analytical Validation (QC)
To ensure the protocol was successful, the following data points must be verified:
Technique
Expected Signal
Interpretation
FT-IR
Peak at 1650 cm⁻¹ (Amide I)
Confirms formation of amide bond between Asp and ODA.
FT-IR
Disappearance of 1780 cm⁻¹ (Imide)
(Protocol A only) Indicates successful ring opening of PSI.
1H-NMR
Peak at ~0.85 ppm (Triplet)
Terminal methyl group of the octadecyl chain.
1H-NMR
Peak at ~1.25 ppm (Broad)
Methylene protons of the long alkyl chain.
Solubility
Soluble in DMSO/THF; Micelles in H2O
Confirms amphiphilic nature. Unreacted ODA is insoluble in water.
Troubleshooting & Optimization
Issue: Gelation during reaction.
Cause: Concentration too high or crosslinking occurred.
Fix: Reduce polymer concentration in DMF to <10% w/v. Ensure ODA is strictly monofunctional (no diamine contaminants).
Issue: Low Degree of Substitution (DS).
Cause: Steric hindrance of the C18 chain or wet solvent.
Fix: Increase reaction temperature to 70°C; extend time to 48h; ensure DMF is anhydrous.
Issue: Product insoluble in water.
Cause: Grafting density of ODA is too high (>70%).
Fix: Target a DS of 10-30% for micelle formation. High ODA content creates hydrophobic aggregates, not micelles.
References
Gao, H., et al. (2015). "Synthesis of amphiphilic polyaspartamide derivatives and construction of reverse micelles." ResearchGate.[1] Available at: [Link]
Varshosaz, J., et al. (2012). "Synthesis of octadecylamine-retinoic acid conjugate for enhanced cytotoxic effects of 5-FU using LDL targeted nanostructured lipid carriers." European Journal of Medicinal Chemistry. Available at: [Link]
Gyenes, T., et al. (2008).[2] "Synthesis and swelling properties of novel pH-sensitive poly(aspartic acid) gels." Acta Biomaterialia. Available at: [Link]
Némethy, Á., et al. (2013).[2] "Synthesis and characterization of poly(aspartic acid) based amphiphilic hydrogels." Griffith Research Online. Available at: [Link]
Application Note: Determination of Critical Micelle Concentration (CMC) for N-Stearyl Aspartic Acid
Abstract & Scope N-stearyl aspartic acid (C18-Asp) is an anionic, amino acid-based surfactant (AAS) gaining traction in drug delivery due to its biocompatibility, biodegradability, and pH-responsive behavior. Unlike conv...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scope
N-stearyl aspartic acid (C18-Asp) is an anionic, amino acid-based surfactant (AAS) gaining traction in drug delivery due to its biocompatibility, biodegradability, and pH-responsive behavior. Unlike conventional surfactants (e.g., SDS), the physicochemical behavior of C18-Asp is heavily influenced by the ionization state of its two carboxylic acid moieties.
This Application Note provides a rigorous, multi-modal protocol for determining the Critical Micelle Concentration (CMC) of C18-Asp. Due to the hydrophobic nature of the stearyl tail (C18), the CMC is expected to be in the micromolar range, necessitating high-sensitivity methods. We detail three complementary methodologies: Surface Tension (Wilhelmy Plate) , Pyrene Fluorescence Spectroscopy , and Electrical Conductivity , ensuring a self-validating dataset.
Hydrophilic Head: Aspartic acid moiety – Contains two carboxyl groups (
, for free Asp, but shifted in surfactant form).
Solubility Constraint: C18-Asp often exhibits a high Krafft point. Measurements should ideally be conducted at 25°C , but if precipitation occurs, elevation to 30°C or 40°C is required.
Stock Solution Preparation (Critical Step)
Micellization is thermodynamically driven by the monomer-micelle equilibrium. Impurities or improper pH can shift this equilibrium significantly.
Solvent: Use ultra-pure water (Milli-Q, 18.2 MΩ·cm).
Ionization: The free acid form is insoluble. Add 1.05 molar equivalents of NaOH (for mono-sodium salt) or 2.1 equivalents (for di-sodium salt) to solubilize.
Recommendation: Target pH 7.4 using 10 mM Phosphate Buffer to ensure a consistent ionization state (di-anionic) for drug delivery relevance.
Sonication: Sonicate at 40°C for 15 minutes to ensure complete dissolution.
Filtration: Filter through a 0.22 µm PVDF membrane to remove dust (nucleation sites).
Method A: Surface Tension (Tensiometry)
The Thermodynamic Gold Standard
This method measures the saturation of the air-water interface. It is the primary method for defining CMC but can be less sensitive at very low concentrations (
M) compared to fluorescence.
Experimental Setup
Instrument: Force Tensiometer (e.g., Krüss K100) with a Platinum Wilhelmy Plate.
Temperature: Constant
(circulating water bath).
Protocol
Cleaning: Flame the Platinum plate until glowing red to remove organic contaminants.
Calibration: Calibrate with pure water (
mN/m at 25°C).
Titration: Start with 50 mL of buffer (solvent blank) in the vessel.
Dosing: Automatically dose the C18-Asp stock solution into the vessel.
Range: Cover concentrations from
expected CMC to expected CMC.
Step Size: Logarithmic spacing is preferred to capture the breakpoint accurately.
Equilibration: Allow 3–5 minutes per step for surface equilibrium.
Data Analysis & Logic
The CMC is the intersection of two linear regression lines: the concentration-dependent descent and the post-micellar plateau.
Figure 1: Logical workflow for determining CMC from Surface Tension data. The breakpoint signifies the saturation of the interface.
For C18 surfactants, the CMC is often very low. Surface tension may plateau prematurely due to trace impurities. Pyrene fluorescence is a bulk property method that specifically detects the formation of hydrophobic domains (micelle cores).
Principle
Pyrene is a hydrophobic probe. In water, its fluorescence emission spectrum shows a high intensity of peak 1 (
at ~373 nm) relative to peak 3 ( at ~384 nm). When pyrene enters a hydrophobic micelle core, decreases and increases. The ratio serves as a polarity index.[1]
Protocol
Pyrene Stock: Prepare
M pyrene in acetone.
Sample Prep:
Aliquot 10 µL of pyrene stock into empty vials.
Evaporate acetone (gentle
stream) to leave a thin film of pyrene.
Add 5 mL of C18-Asp solutions at varying concentrations (range:
to M).
Final Pyrene Conc:
M (must be ).
Equilibration: Shake overnight in the dark at room temperature.
Measurement:
Excitation: 335 nm.
Emission Scan: 350–450 nm.
Slit widths: 2.5 nm.
Data Analysis
Plot
ratio vs. . The curve will exhibit a sigmoidal Boltzmann shape.[2] The CMC is defined as the inflection point or the onset of the drop.
Figure 2: Workflow for Pyrene Fluorescence CMC determination.[3][4] The drop in I1/I3 indicates pyrene partitioning into the hydrophobic micelle core.[1]
Method C: Electrical Conductivity
The Ionic Verification
Since N-stearyl aspartic acid is anionic, micellization reduces the equivalent conductivity because micelles (bulky, high counter-ion binding) are less mobile than free monomeric ions.
Protocol
Instrument: Conductivity meter with a dip cell (cell constant
or ).
Titration: Add concentrated C18-Asp stock into a stirred water vessel.
Plot: Specific Conductivity (
) vs. Concentration ().
Result: Two linear regions with different slopes. The intersection is the CMC.[5][6][7]
Note: The ratio of slopes (
) gives the degree of counter-ion dissociation ().
Summary of Expected Data & Interpretation
Parameter
Surface Tension
Pyrene Fluorescence
Conductivity
Primary Signal
Surface Tension (mN/m)
Intensity Ratio ()
Conductance ()
Plot Shape
Linear descent Plateau
Sigmoidal drop
Two linear slopes
CMC Definition
Breakpoint
Inflection Point
Breakpoint
Sensitivity
Moderate ( M)
High ( M)
Moderate
Interference
Surface active impurities
Quenching agents
High salt background
Comparison Table for N-Stearyl Aspartic Acid
For C18-Asp, the CMC is expected to be in the range of 0.01 – 0.5 mM depending on pH and ionic strength.
If ST CMC < Fluorescence CMC: Likely presence of highly surface-active impurities (e.g., fatty alcohols).
If Fluorescence CMC < ST CMC: Typical for long-chain surfactants; fluorescence detects the onset of aggregation (pre-micellar aggregates) before the surface is saturated.
References
Determination of Critical Micelle Concentration (CMC) Using Pyrene.
Source: Agilent Technologies.
URL:[Link]
A Surfactant Concentration Model for the Systematic Determination of the Critical Micellar Concentration.
Source: MDPI (Journal of Molecular Liquids).
URL:[Link]
Influence factors on the critical micelle concentration determination using pyrene as a probe.
Source: NIH (National Institutes of Health).
URL:[Link]
Application Note: N-Stearoyl Aspartic Acid in Advanced Cosmetic Formulations
Abstract & Strategic Overview N-Stearoyl Aspartic Acid (and its salts, e.g., Disodium Stearoyl Aspartate) represents a class of lipoamino acids that bridge the gap between high-performance emulsification and biomimetic s...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Overview
N-Stearoyl Aspartic Acid (and its salts, e.g., Disodium Stearoyl Aspartate) represents a class of lipoamino acids that bridge the gap between high-performance emulsification and biomimetic skin conditioning. Unlike traditional ethoxylated emulsifiers or harsh sulfates, this molecule leverages the natural affinity of aspartic acid (an amino acid) and stearic acid (a fatty acid) to create liquid crystalline structures that mimic the stratum corneum's lipid matrix.
This guide provides a technical roadmap for utilizing N-Stearoyl Aspartic Acid to create stable, high-viscosity O/W emulsions with a unique "powdery-soft" after-feel, specifically targeting sensitive skin and dermo-cosmetic applications.
Physicochemical Profile & Identity
Before formulation, verification of the raw material's chemical state is critical. While often referred to colloquially as "N-stearyl" (alkyl), the functional cosmetic ingredient is the amide derivative (N-Stearoyl).
Acyl amino acid (Amide linkage between Stearic acid and Aspartic acid)
Appearance
White to off-white crystalline powder or wax
Ionic Character
Anionic (at pH > 5.5)
HLB Value
~10–12 (Calculated, varies by neutralization degree)
Solubility
Insoluble in water (acid form); Soluble in hot water (salt form, pH > 7)
pKa
~3.9 (α-COOH), ~9.6 (β-COOH)
Critical Attribute
Forms Lamellar Liquid Crystals (LLC) in emulsion systems
Mechanism of Action: Biomimetic Emulsification
N-Stearoyl Aspartic Acid functions distinctively from micellar surfactants. Instead of simply lowering surface tension, it stabilizes oil droplets by forming a multi-lamellar liquid crystal network around the oil phase. This network acts as a "second skin," reducing Transepidermal Water Loss (TEWL) and improving active ingredient delivery.
Interaction Pathway Diagram
The following diagram illustrates the stabilization mechanism where the lipoamino acid anchors into the oil phase while the aspartic head groups bind water, creating a viscoelastic gel network.
Caption: Figure 1. Activation and stabilization pathway of N-Stearoyl Aspartic Acid, transitioning from raw acid to a lamellar liquid crystal stabilizer.
Formulation Protocols
Protocol A: Preparation of a Lamellar O/W Emulsion
Objective: Create a stable, high-viscosity cream using Disodium Stearoyl Aspartate formed in situ.
Key Constraint: The acid form must be neutralized to become water-soluble and surface-active.
Phase
Ingredient
% w/w
Function
A (Oil)
Cetearyl Alcohol
3.00
Co-emulsifier / Structure
Caprylic/Capric Triglyceride
10.00
Emollient
Squalane
5.00
Biomimetic Lipid
N-Stearoyl Aspartic Acid
1.50
Primary Emulsifier
B (Water)
Deionized Water
q.s. to 100
Solvent
Glycerin
5.00
Humectant
Xanthan Gum
0.20
Rheology Modifier
C (Base)
L-Arginine (10% sol.)
q.s. to pH 6.5
Neutralizer
D (Cool)
Preservative
1.00
Antimicrobial
Step-by-Step Methodology:
Oil Phase Preparation: Combine Phase A ingredients in a main vessel. Heat to 80°C–85°C . Ensure N-Stearoyl Aspartic Acid is fully melted and dispersed (it will look clear to slightly hazy).
Water Phase Preparation: Disperse Xanthan Gum in Glycerin, then add to water (Phase B). Heat to 80°C–85°C .
Emulsification (The Critical Step):
Slowly add Phase B to Phase A (or A to B depending on equipment) while homogenizing at 3000–5000 rpm .
Note: The emulsion will initially be thin and potentially unstable because the emulsifier is still in its acid form.
Neutralization (In-Situ Activation):
While stirring, slowly add Phase C (Arginine solution).
Monitor pH.[1][2] As the pH rises above 6.0, the N-Stearoyl Aspartic Acid converts to its salt form.
Observation: The viscosity will increase dramatically, and the emulsion will turn glossy and white as liquid crystals form.
Cooling: Switch to paddle mixing (low shear) and cool to 40°C.
Finishing: Add Phase D. Adjust final pH to 6.0–7.0 if necessary.
Protocol B: Stability & Stress Testing
Because amino acid surfactants can be sensitive to electrolyte shock and extreme pH, rigorous testing is required.
Centrifugation: 3,000 rpm for 30 minutes. (Pass = No phase separation).
Thermal Stress: 4 weeks at 45°C and 50°C. (Pass = <10% viscosity drop, no separation).
pH Drift: Monitor pH weekly. A drop in pH < 5.5 may cause the emulsifier to revert to its insoluble acid form, leading to crystallization (grainy texture).
Troubleshooting & Optimization
Issue: "Grainy" Texture after 24 hours.
Cause: Incomplete neutralization or pH drift. If pH drops below ~5.5, the free acid precipitates.
Solution: Buffer the system with a Citrate/Citric Acid buffer or ensure excess neutralizer (Arginine/NaOH) is present to maintain pH > 6.0.
Issue: Low Viscosity.
Cause: Insufficient fatty alcohol (co-emulsifier) to support the lamellar network.
Solution: Increase Cetearyl Alcohol or Stearyl Alcohol. The ratio of [Surfactant : Fatty Alcohol] should be optimized between 1:3 and 1:5.
Issue: Incompatibility with Cationics.
Cause: Anionic-Cationic complexation.
Solution: Avoid cationic conditioning agents (e.g., Behentrimonium Chloride) in the same phase. If conditioning is needed, use non-ionic polymers or cationic guar added after the emulsion structure is set.
References
Cosmetic Ingredient Review (CIR). (2019).[3] Safety Assessment of Fatty Acids & Fatty Acid Salts as Used in Cosmetics. Retrieved from [Link]
Sakamoto, K., et al. (2017). Cosmetic Science and Technology: Theoretical Principles and Applications. Elsevier. (Chapter on Amino Acid Based Surfactants).
Application Note: Advanced Synthesis of Zwitterionic Surfactants via Michael Addition
Topic: Synthesis of Zwitterionic Surfactants via Michael Addition Content Type: Detailed Application Note and Protocol Guide Audience: Researchers, Formulation Scientists, and Process Chemists Abstract This guide details...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Synthesis of Zwitterionic Surfactants via Michael Addition
Content Type: Detailed Application Note and Protocol Guide
Audience: Researchers, Formulation Scientists, and Process Chemists
Abstract
This guide details the synthesis of zwitterionic and amphoteric surfactants using the Michael addition reaction. Unlike traditional alkylation routes (e.g., using carcinogenic sultones or chloroacetates), Michael addition offers an atom-economical, "green" pathway with milder conditions and higher regioselectivity. This document provides validated protocols for Aza-Michael and Thiol-Michael additions to synthesize carboxybetaine precursors, amino-sulfonates (taurine derivatives), and phosphorylcholine-mimetic surfactants.
Introduction & Mechanistic Insight
Why Michael Addition?
Zwitterionic surfactants are critical in drug delivery and Enhanced Oil Recovery (EOR) due to their high salt tolerance and low irritation. Conventional synthesis often involves ring-opening of 1,3-propane sultone (highly toxic) or quaternization with chloroacetic acid.
Michael Addition (Conjugate Addition) offers a superior alternative:
Atom Economy: 100% atom utilization (no leaving groups).
Safety: Avoids the use of alkyl halides and sultones.
Versatility: Compatible with amines (Aza-Michael) and thiols (Thiol-Michael) as nucleophiles.
The Mechanism
The reaction involves the nucleophilic attack of a Michael Donor (Amine or Thiol) onto the
-carbon of an electron-deficient alkene (Michael Acceptor: Acrylate, Acrylamide, or Vinyl Sulfonate).
Caption: General mechanism of Michael addition for surfactant synthesis. EWG = Electron Withdrawing Group (e.g., -COOR, -SO3Na).
Protocol 1: Synthesis of Carboxybetaine Precursors (Aza-Michael)
Target Molecule: N-dodecyl-
-alanine derivatives (Amphoteric surfactants).
Mechanism: Aza-Michael addition of a primary fatty amine to an acrylate ester.
Materials
Michael Donor: Dodecylamine (98%).
Michael Acceptor: Methyl Acrylate (MA) or Ethyl Acrylate.
Solvent: Methanol (MeOH).
Catalyst: None required (autocatalytic) or mild base (Triethylamine).
Experimental Workflow
Stoichiometry Control:
Mono-addition (Secondary Amine): Use 1:1.2 molar ratio (Amine:Acrylate).
Double-addition (Gemini/Tertiary Amine): Use 1:2.5 molar ratio.
Reaction:
Dissolve Dodecylamine (18.5 g, 0.1 mol) in MeOH (50 mL).
Add Methyl Acrylate (10.3 g, 0.12 mol) dropwise at 0°C to prevent polymerization.
Allow to warm to Room Temperature (RT).
Microwave Option (Recommended): Heat at 80°C for 10-20 mins in a sealed vessel.
Thermal Option: Reflux at 65°C for 4-6 hours.
Hydrolysis (To form Zwitterion):
Add aqueous NaOH (1.1 eq) to the ester intermediate.
Heat at 60°C for 2 hours.
Neutralize with HCl to isoelectric point to precipitate the zwitterionic surfactant.
Caption: Workflow for the synthesis of N-alkyl-beta-alanine surfactants via Aza-Michael addition.
Protocol 2: Synthesis of Sulfobetaine-Like Taurines (Vinyl Sulfonate)
Target Molecule: N-alkyl-aminoethyl sulfonate (N-alkyl Taurine).
Distinction: Unlike the sultone route (which creates a quaternary ammonium sulfobetaine), this Michael route creates a secondary amine sulfonate (an amphoteric taurine derivative).
Materials
Michael Donor: Octadecylamine.
Michael Acceptor: Sodium Vinyl Sulfonate (SVS) (25% aq. solution).
Solvent: Water/Ethanol mixture (to solubilize the long-chain amine).
Experimental Workflow
Preparation: Mix Octadecylamine (0.1 mol) with Ethanol (100 mL) and heat to 50°C to dissolve.
Note: Vinyl sulfonate is less reactive than acrylates. High concentration and heat are required.
Purification:
Cool to RT. The product often precipitates due to the "zwitterionic effect" (low solubility at isoelectric point).
Recrystallize from Ethanol/Water.
Protocol 3: Thiol-Michael for Phospholipid Mimetics
Target Molecule: Zwitterionic Phosphorylcholine (PC) Surfactants.
Application: Highly biocompatible coatings and drug delivery vehicles.
Materials
Michael Donor: 1-Dodecanethiol.
Michael Acceptor: 2-(Methacryloyloxy)ethyl phosphorylcholine (MPC).
Catalyst: Hexylamine (mild base).
Experimental Workflow
Dissolution: Dissolve MPC (1 eq) and Dodecanethiol (1.1 eq) in Methanol.
Catalysis: Add Hexylamine (0.05 eq).
Click Reaction: Stir at Room Temperature for 12-24 hours.
Observation: Conversion is typically >95% (monitor via disappearance of vinyl signals in NMR).
Workup: Precipitate in cold ether to remove excess thiol.
Data Analysis & Comparison
Table 1: Comparison of Michael Addition Routes for Surfactants
Parameter
Aza-Michael (Acrylate)
Aza-Michael (Vinyl Sulfonate)
Thiol-Michael (MPC)
Reaction Type
Conjugate Addition
Conjugate Addition
Click Chemistry
Reactivity
High (Exothermic)
Moderate (Slow kinetics)
Very High
Typical Yield
90 - 98%
70 - 85%
>95%
Conditions
Mild (RT to 60°C)
Harsh (Reflux >80°C)
Mild (RT)
Product Class
Carboxybetaine (Amphoteric)
Sulfobetaine (Amphoteric)
Phosphorylcholine (Zwitterionic)
Key Advantage
Scalable, cheap precursors
Stable Sulfonate headgroup
Biocompatible, High Yield
References
Mukaiyama-Michael Addition & General Mechanism
Source: Byju's. "Michael Addition Mechanism."[1][2][3][4] Available at: [Link]
Thiol-Michael Synthesis of PC Surfactants
Source: PubMed (2010). "Simple synthesis of a library of zwitterionic surfactants via Michael-type addition of methacrylate and alkane thiol compounds." Available at: [Link]
Microwave-Assisted Aza-Michael Protocols
Source: MDPI (2008). "Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation." Available at: [Link]
Vinyl Sulfone/Sulfonate Reactivity
Source: RSC Polymer Chemistry. "Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition." Available at: [Link]
Gemini Surfactant Synthesis
Source: MDPI. "Gemini and Bicephalous Surfactants: A Review on Their Synthesis." Available at: [Link]
Abstract: The Hydrophobic Barrier The utilization of hydrophobic amino acid derivatives—ranging from bulky Fmoc-protected building blocks (e.g., Fmoc-Trp(Boc)-OH, Fmoc-Ile-OH) to non-canonical analogs—is frequently bottl...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: The Hydrophobic Barrier
The utilization of hydrophobic amino acid derivatives—ranging from bulky Fmoc-protected building blocks (e.g., Fmoc-Trp(Boc)-OH, Fmoc-Ile-OH) to non-canonical analogs—is frequently bottlenecked by their poor solubility. In Solid-Phase Peptide Synthesis (SPPS), this manifests as incomplete coupling and deletion sequences due to "hydrophobic collapse" and
-sheet aggregation on the resin. In biological assays, it results in precipitation, rendering compounds inactive or leading to false negatives. This guide details high-fidelity solubilization protocols using chaotropic salts, structural disruptors (pseudoprolines), and host-guest complexation to ensure experimental reproducibility.
The Physicochemical Basis of Insolubility
To select the correct solubilization strategy, one must distinguish between the two primary forces driving insolubility in amino acid derivatives:
Intermolecular Hydrogen Bonding (Aggregation): Common in SPPS. The amide backbones of derivatives stack to form
-sheet-like structures, expelling solvent. This is prevalent in sequences rich in Valine, Isoleucine, and Alanine.
Hydrophobic Effect (Repulsion): Common in aqueous formulations. Large non-polar side chains (Trp, Phe, non-canonical alkyl chains) disrupt the water network, leading to entropic precipitation.
Decision Matrix: Selecting the Solubilization Strategy
Figure 1: Decision tree for selecting solubilization techniques based on application context and physicochemical hurdles.
Organic Phase Strategies (Synthesis & SPPS)
In SPPS, the primary challenge is not just dissolving the amino acid derivative, but keeping it soluble during the coupling reaction when it interacts with the resin-bound peptide.
The "Magic Mixture": Chaotropic Salts
Standard solvents like DMF (Dimethylformamide) are often insufficient for hydrophobic sequences. The addition of chaotropic salts, specifically Lithium Chloride (LiCl) or Potassium Thiocyanate (KSCN), effectively disrupts intermolecular hydrogen bonds.
Mechanism: The Lithium ion (
) has a high charge density and coordinates with the peptide backbone carbonyl oxygen and nitrogen. This coordination prevents the formation of inter-chain hydrogen bonds (-sheets), keeping the growing chain solvated and accessible for the incoming Fmoc-amino acid derivative [1].
Solvent Selection: NMP vs. DMF
While DMF is the standard, N-Methyl-2-pyrrolidone (NMP) is superior for hydrophobic derivatives. NMP has a slightly different polarity profile that favors the solvation of aggregation-prone sequences (like poly-Alanine or Ile-rich regions) better than DMF [2].
Table 1: Solvent and Additive Comparison for SPPS
Solvent System
Application
Mechanism
Pros
Cons
DMF (Pure)
Standard Couplings
Dipolar Aprotic Solvation
Cheap, low viscosity
Fails for hydrophobic sequences >5 residues
NMP
Hydrophobic AAs (Ile, Val)
Enhanced Resin Swelling
Better solvation than DMF
More expensive, higher boiling point
0.4M LiCl in DMA
"Difficult Sequences"
H-Bond Disruption (Chaotrope)
Breaks -sheets
Hygroscopic salts; requires wash steps
DMSO/DMF (1:1)
Severe Aggregation
High Dielectric Disruption
Powerful solvent
Oxidizes Methionine/Cysteine; viscous
Structural Disruption: Pseudoprolines
For synthesis, the most robust "solubilization" technique is actually a chemical modification. Pseudoprolines (oxazolidines derived from Ser/Thr) introduce a "kink" in the peptide backbone (cis-amide bond preference).[1][2][3] This prevents the linear alignment required for
-sheet formation, effectively "solubilizing" the growing chain on the resin [3].
Aqueous Phase Strategies (Formulation & Assays)
When transitioning hydrophobic derivatives to biological buffers, organic solvents (DMSO) are often toxic to cells above 0.1-1%. Alternative strategies are required.
Cyclodextrin Host-Guest Complexation
Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. Hydroxypropyl-
-cyclodextrin (HP--CD) is the gold standard for amino acid derivatives. It encapsulates the hydrophobic side chain (e.g., Fmoc, tBu, or aromatic rings) within its cavity, rendering the complex water-soluble without changing the chemical structure of the derivative [4].
Amino Acid Hydrotropes (Arginine)
L-Arginine (0.5M - 1.0M) acts as a hydrotrope. It suppresses protein/peptide aggregation through a combination of ionic interactions and the stacking of its guanidinium group against aromatic residues of the hydrophobic target. This is particularly effective for refolding or solubilizing derivatives that have precipitated [5].
Detailed Experimental Protocols
Protocol A: Preparation of "Magic Mixture" (0.4M LiCl in DMA) for SPPS
Use this protocol when standard Fmoc-AA coupling efficiency drops below 90% due to aggregation.
Drying: LiCl is extremely hygroscopic. Dry LiCl in an oven at 150°C for 24 hours or flame-dry under vacuum before use.
Dissolution: Weigh sufficient dry LiCl to achieve a 0.4M concentration. Add to anhydrous DMA.
Note: Dissolution is exothermic and slow. Stir vigorously under dry nitrogen for 30-60 minutes until a clear solution is obtained.
Activation: Dissolve the Fmoc-Amino Acid derivative in this 0.4M LiCl/DMA solution.
Coupling: Add your coupling reagents (e.g., HATU/DIEA) directly to this mixture and proceed with the synthesis step.
Washing: After the coupling step, wash the resin with pure DMA (3x) followed by DCM (3x) to ensure all lithium salts are removed before the next deprotection.
Prepare Vehicle: Prepare a 20% (w/v) stock solution of HP-
-CD in PBS. Filter sterilize (0.22 µm).
Primary Solubilization (The "Kneading" Method):
Place the solid hydrophobic derivative in a microcentrifuge tube.
Add a minimal amount of pure DMSO (e.g., 2-5% of final target volume) to wet the solid.
Complexation:
Slowly add the 20% HP-
-CD solution to the DMSO-wetted derivative while vortexing.
Critical: Do not add water/PBS directly; the cyclodextrin must be present during the dilution of the DMSO to capture the hydrophobic molecule as it crashes out of the organic phase.
Sonication: Sonicate the mixture in a water bath at 37°C for 10-15 minutes. The solution should turn clear.
Validation: Centrifuge at 10,000 x g for 5 minutes. If a pellet forms, the concentration exceeds the complexation capacity; dilute further with HP-
-CD vehicle.
Mechanistic Visualization
The following diagram illustrates how Chaotropic salts (LiCl) differ from Cyclodextrins in their solubilization mechanisms.
Figure 2: Mechanistic action of LiCl in disrupting backbone aggregation (left) vs. Cyclodextrin encapsulation of hydrophobic moieties (right).
References
Seber, G. et al. (2012). "Effect of LiCl on the solubility of peptides and its application to the synthesis of difficult sequences." Journal of Peptide Science.
Biotage Application Note. (2023). "How to synthesize hydrophobic peptides - Choosing the Right Solvent." Biotage.com.
Wöhr, T. et al. (1996). "Pseudoprolines as a solubilizing, structure-disrupting protection technique in peptide synthesis."[2][3] Journal of the American Chemical Society.
Loftsson, T. & Brewster, M.E. (2010). "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology.
Shah, D. et al. (2012). "Arginine as a Synergistic Excipient for Solubilization of Hydrophobic Drugs." RSC Advances.
Technical Support Center: N-Stearyl Aspartic Acid (NSAA) Formulation
Topic: Preventing Precipitation of N-Stearyl Aspartic Acid in Hard Water Document ID: TSC-NSAA-004 | Version: 2.1 | Status: Active Executive Summary: The Hard Water Challenge N-Stearyl Aspartic Acid (NSAA) is a premium a...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Preventing Precipitation of N-Stearyl Aspartic Acid in Hard Water
Document ID: TSC-NSAA-004 | Version: 2.1 | Status: Active
Executive Summary: The Hard Water Challenge
N-Stearyl Aspartic Acid (NSAA) is a premium amino acid-based surfactant valued for its mildness and conditioning properties. However, its long C18 alkyl chain (stearyl group) combined with a dicarboxylic head group makes it highly sensitive to divalent cations (
, ) found in hard water.
The Failure Mode: In the presence of hard water, NSAA undergoes a phase transition from soluble micelles to insoluble "lime soap" complexes. This manifests as turbidity, precipitation, or emulsion destabilization.
This guide provides the mechanistic understanding and validated protocols to prevent this failure, ensuring formulation stability in water hardness up to 300 ppm.
Mechanism of Failure: The Calcium Bridge
To solve the problem, we must understand the molecular interaction. NSAA contains two carboxylate groups (
) on its aspartic acid head.
Ionization: At neutral pH (>6.5), NSAA is anionic.
Bridging: Divalent calcium ions (
) bind to the carboxylate groups of two adjacent NSAA molecules.
Lattice Formation: Because the C18 chain is long and hydrophobic, these calcium-bridged dimers pack tightly, excluding water and forming a hydrophobic crystal lattice that precipitates out of solution.
Visualization: The Calcium-Induced Precipitation Pathway
Figure 1: The thermodynamic cascade from soluble micelle to insoluble precipitate driven by divalent cation bridging.
Troubleshooting Guide: Diagnostic Workflow
Use this decision tree when you encounter instability in your formulation.
Symptom: Cloudiness or White Precipitate
Diagnostic Step
Observation
Root Cause
Corrective Action
1. Check pH
pH < 6.0
Acid Precipitation: NSAA is protonated (insoluble acid form).
Adjust pH to 6.8–7.5 using Arginine or NaOH.
2. Check Temp
Temp < 55°C
Krafft Point Failure: C18 chain solidifies below its Krafft point.
Heat to >60°C. If stability is needed at RT, add co-surfactants (see Module 4).
3. Add Chelator
Clears up
Hard Water Precipitate: Ca/Mg ions are bridging.
Add 0.2% Na4-GLDA or Na2-EDTA.
4. Add Non-ionic
Clears up
Packing Issue: Micelles are too rigid.
Add Polysorbate-80 or APG (Lauryl Glucoside).
Advanced Formulation Strategies
Strategy A: The Chelation Shield
Chelating agents sequester metal ions, preventing them from reacting with the NSAA carboxyl groups.
Recommendation: Use Tetrasodium Glutamate Diacetate (GLDA) . It is biodegradable and highly effective at high pH.
Stoichiometry: 1 mole of GLDA sequesters approx. 1 mole of
.
Protocol: Chelation Capacity Determination
Prepare a 1% NSAA solution in deionized water (pH 7.0).
Titrate with 1000 ppm
solution until turbidity persists (cloud point).
Repeat with 0.1%, 0.2%, and 0.3% GLDA added to the NSAA solution.
Target: The formulation should remain clear at >300 ppm Hardness (
equivalent).
Strategy B: Lime Soap Dispersing Agents (LSDAs)
If chelation is insufficient, use a "Lime Soap Dispersing Agent" (LSDA). These are bulky surfactants (usually sulfobetaines or non-ionics) that insert themselves between NSAA molecules in the micelle.
Mechanism: They physically disrupt the crystal lattice, preventing the "calcium sandwich" from stacking into a solid precipitate [1].
Validated LSDAs for NSAA:
Cocamidopropyl Betaine (CAPB): Effective at a 1:4 ratio (CAPB:NSAA).
Lauryl Glucoside: Excellent for green formulations.
Polysorbate 80: High steric hindrance prevents lattice formation [2].
Visualization: Mixed Micelle Stabilization
Figure 2: Co-surfactants (LSDAs) create steric spacing, preventing Ca2+ from bridging two anionic heads.
Experimental Data: Calcium Tolerance Limits
Table 1: Calcium tolerance of 1.0% NSAA solution at pH 7.2 with various additives.
Additive System
Concentration
Max Calcium Tolerance (ppm CaCO3)
Result
None (Control)
-
60 ppm
Fail (Precipitates in tap water)
Na2-EDTA
0.1%
180 ppm
Marginal
Na4-GLDA
0.2%
>450 ppm
Pass (Robust protection)
Lauryl Glucoside
0.5%
250 ppm
Good (Viscosity increase)
GLDA + Lauryl Glucoside
0.1% + 0.5%
>600 ppm
Excellent (Synergistic)
Frequently Asked Questions (FAQ)
Q1: Why does NSAA precipitate even in distilled water?
Answer: This is likely a Krafft Point issue, not hard water. The C18 chain (stearyl) has a high melting point. If your lab temperature is <25°C, NSAA may crystallize.
Fix: Ensure the solution is heated to 70°C during processing and cool slowly. Add a co-solvent like Propanediol (3-5%) to lower the Krafft point.
Q2: Can I use Citric Acid to adjust the pH?
Answer:Caution is advised. While Citric Acid is a chelator, at low pH (<6.0), it suppresses the ionization of NSAA, converting it to the insoluble fatty acid form. Always add Citric Acid after the surfactant is fully dissolved and ensure the final pH stays > 6.5.
Q3: How does the counter-ion affect solubility?
Answer: The Sodium salt (Na-NSAA) is standard. Using Arginine or Triethanolamine (TEA) as the neutralizing base significantly improves solubility and hard water tolerance compared to Sodium, due to the larger counter-ion size disrupting the crystal lattice [3].
References
Mishra, S. et al. (2020). Hard water Tolerance of Mixed Surfactant Systems. ResearchGate. Available at: [Link]
Senthilkannan, K. (2020).[1] Hard water Tolerance of Mixed Surfactant Systems in Hard Water by the Polysorbate-80 – Sodium Dodecyl Sulphate Surfactants. ResearchGate. Available at: [Link]
Borghetti, G. S. et al. (2025).[1] Amino Acid-Based Surfactants: Synthesis and Applications. ResearchGate. Available at: [Link]
Technical Support Center: Optimizing pH for Maximum Surface Activity of Aspartic Surfactants
Welcome to the technical support center for N-acyl aspartic acid-based surfactants. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on leveragi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for N-acyl aspartic acid-based surfactants. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on leveraging pH to control and maximize the surface activity of these versatile biomolecules. Aspartic surfactants, characterized by a hydrophobic tail attached to an aspartic acid headgroup, possess two carboxylic acid moieties, making their behavior exquisitely sensitive to changes in pH. Understanding and controlling this parameter is paramount to achieving desired performance in applications ranging from formulation science to advanced materials.
This document moves beyond simple protocols to explain the underlying physicochemical principles, enabling you to troubleshoot effectively and innovate in your experimental designs.
Section 1: Troubleshooting Guide
This section addresses specific, common issues encountered during the experimental optimization of aspartic surfactants.
Q1: My surface tension readings are unstable and drifting, especially after adjusting the pH. What's causing this?
A1: Unstable surface tension readings are typically due to one of two factors: slow equilibration or chemical instability.
Causality—Equilibration Dynamics: Aspartic surfactants, particularly at a pH between their two pKa values, can exhibit complex self-assembly behavior. The migration and orientation of surfactant molecules at the air-water interface is a dynamic process that does not occur instantaneously. After a pH adjustment, changes in the headgroup charge alter intermolecular repulsive forces, affecting how molecules pack at the interface. This re-equilibration can be slow. It is recommended to allow the solution to stabilize for an extended period (e.g., 1000 seconds) during surface tension measurements to ensure an equilibrium value is reached[1].
Causality—Chemical Instability (Hydrolysis): Although generally stable, the amide bond linking the fatty acid tail to the aspartic acid headgroup can be susceptible to hydrolysis under harsh pH conditions (highly acidic or highly alkaline) combined with elevated temperatures. This would break the surfactant molecule, leading to a loss of surface activity and erratic readings.
Self-Validating Protocol:
Time-Course Monitoring: After pH adjustment, measure surface tension not once, but continuously over time (e.g., every 60 seconds for 30 minutes). A stable reading is achieved when the value plateaus.
pH Reversibility Check: Measure the surface tension at a set pH (e.g., pH 7). Adjust the pH down to 5, then back up to 7. The final surface tension reading should be identical to the initial one. If it's significantly higher, irreversible degradation may have occurred.
Control Temperature: Perform all experiments in a temperature-controlled environment, as both surface tension and pKa are temperature-dependent.
Q2: I adjusted the pH of my concentrated surfactant solution, and it turned cloudy or formed a precipitate. What happened?
A2: This is a classic case of insolubility due to protonation of the carboxylate headgroups.
Causality—The Role of pKa: N-acyl aspartic acid has two pKa values corresponding to its two carboxylic acid groups. When the solution pH drops below the higher pKa, the headgroup becomes partially protonated (COO⁻ to COOH), reducing its negative charge and thus its hydrophilicity. As the pH approaches and drops below the lower pKa, the headgroup becomes fully protonated and neutrally charged. This dramatic reduction in headgroup polarity and the loss of electrostatic repulsion between molecules leads to aggregation and precipitation, as the hydrophobic tails dominate the interaction. This phenomenon is related to the surfactant's Krafft temperature, which is the temperature below which micelles do not form and solubility is low[2]. At a low pH, the Krafft temperature can increase dramatically.
Troubleshooting Steps:
Work with Dilute Solutions: Perform initial pH optimization studies at concentrations slightly above the expected Critical Micelle Concentration (CMC), not with concentrated stock solutions.
Slow Acid/Base Addition: When adjusting pH, add dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) dropwise while vigorously stirring. This prevents localized pH drops that can cause immediate precipitation.
Determine the "Precipitation pH": For your specific surfactant and concentration, titrate a small volume with acid to identify the exact pH at which it becomes insoluble. This defines the lower boundary for your operational pH range.
Q3: I'm plotting surface tension vs. log concentration to find the CMC, but I'm not seeing a sharp, clear inflection point.
A3: A poorly defined Critical Micelle Concentration (CMC) inflection point often indicates issues with surfactant purity, pH instability, or the presence of mixed micellar structures.
Causality—Purity: The presence of impurities, such as unreacted fatty acids or residual salts from synthesis, can broaden the CMC transition. These impurities can act as co-surfactants or electrolytes, altering the aggregation behavior.
Causality—pH Drift: If the solution is unbuffered, the process of micellization itself can slightly alter the pH, which in turn affects the headgroup charge and the CMC. This creates a "smudged" or indistinct transition point instead of a sharp one. The CMC of amino acid-based surfactants is highly dependent on pH; as the headgroup charge increases with higher pH, electrostatic repulsion makes micelle formation less favorable, thus raising the CMC[3].
Causality—Complex Aggregation: At pH values between the two pKa's, the surfactant population consists of both singly- and doubly-charged species. This can lead to the formation of vesicles or other aggregates instead of simple spherical micelles, resulting in more complex surface tension curves with multiple or less-defined transitions[4].
Recommended Protocol:
Use a Buffer: Always perform CMC determinations in a buffered solution (e.g., phosphate or citrate buffer) to lock in the pH. Ensure the buffer components do not interact with the surfactant.
Verify Purity: If possible, confirm the purity of your surfactant using techniques like HPLC or NMR.
Systematic pH Scan: Determine the CMC at several distinct pH values (e.g., 6, 7, 8, 9). You will likely find that the inflection point becomes sharper at pH values where the headgroup ionization state is more uniform (i.e., well above the second pKa).
Section 2: Frequently Asked Questions (FAQs)
Q4: What is the fundamental mechanism by which pH affects the surface activity of aspartic surfactants?
A4: The core mechanism is the pH-dependent ionization of the two carboxylic acid groups (-COOH) on the aspartic acid headgroup. The state of these groups dictates the overall charge, size, and hydration of the headgroup, which in turn controls the surfactant's properties[5][6].
Low pH (pH < pKa1): Both carboxylic groups are protonated (-COOH). The headgroup is neutral and minimally hydrophilic. The surfactant is poorly soluble and has low surface activity.
Intermediate pH (pKa1 < pH < pKa2): The first carboxylic group deprotonates, yielding a headgroup with a -1 charge (-COO⁻). The molecule becomes more surface-active as the headgroup is now anionic and more hydrophilic. Electrostatic repulsion between headgroups is moderate.
High pH (pH > pKa2): Both carboxylic groups are deprotonated, resulting in a headgroup with a -2 charge (-COO⁻)[7]. This creates a highly hydrophilic headgroup with strong electrostatic repulsion between adjacent molecules.
This change in charge directly impacts how surfactant molecules pack at an interface and when they aggregate into micelles. The strongest surface activity (i.e., the lowest surface tension) is often found at a pH where there is a balance between the headgroup's hydrophilicity and the repulsive forces, typically in the mild pH range[8].
Q5: How do the two pKa values guide my optimization strategy?
A5: The two pKa values are the most critical landmarks for your experimental design. Potentiometric titration is a reliable method to determine these values for your specific surfactant[9].
pKa1 (typically ~3-4): Represents the equilibrium between the neutral and the -1 charged species. Operating below this pH is generally not useful due to insolubility.
pKa2 (typically ~5-7): Represents the equilibrium between the -1 and -2 charged species. The region around pKa2 is often where the most dramatic changes in surface tension, CMC, and foaming/emulsifying properties occur.
Your optimization experiments should be designed to bracket these pKa values. For instance, if pKa1 is 3.5 and pKa2 is 6.0, a sensible experimental plan would be to test the surfactant's properties at pH 4, 5, 6, 7, 8, and 9 to map its full behavioral profile. Studies on similar surfactants like N-lauroyl aspartate have shown that optimal surface tension and CMC are often achieved around pH 6-7, while properties like foaming and emulsification can be better at higher pH values of 8-10[4].
Q6: What is a good starting point for my pH optimization experiments?
A6: A pragmatic starting point is a pH of 7.0. At this pH, most N-acyl aspartic surfactants are fully deprotonated (charge of -2), ensuring good solubility. From there, you can explore the effect of decreasing the pH towards the second pKa value.
The diagram below illustrates the relationship between pH, the ionization state of the surfactant headgroup, and the resulting intermolecular forces that govern surface activity.
Caption: pH-dependent ionization states of an N-acyl aspartic surfactant headgroup.
Section 3: Standard Operating Procedures (SOPs)
These protocols provide a validated workflow for characterizing the pH-dependent properties of your aspartic surfactant.
SOP 1: pH-Dependent Surface Tension Profiling
This procedure determines the surface tension of a surfactant solution at a fixed concentration across a range of pH values.
Prepare Stock Solution: Prepare a 10x concentrated stock solution of the aspartic surfactant in deionized water. For example, if the expected CMC is ~1 mM, prepare a 10 mM stock.
Prepare Buffered Solutions: Prepare a series of buffers covering the desired pH range (e.g., pH 4 to 10 in 1.0 unit increments).
Sample Preparation: For each pH point, add 1 mL of the 10x stock solution to 9 mL of the corresponding buffer. This ensures the final surfactant concentration is constant while the pH is controlled by the buffer.
pH Verification: Use a calibrated pH meter to verify the final pH of each solution. Adjust with dilute HCl or NaOH if necessary.
Tensiometer Calibration: Calibrate your surface tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method) with deionized water[1][10].
Measurement: Transfer the sample to the measurement vessel. Allow the system to equilibrate for at least 5-10 minutes before recording the surface tension value.
Data Analysis: Plot surface tension (mN/m) as a function of pH. The pH that yields the lowest surface tension is the optimum for maximum surface pressure at that concentration.
SOP 2: Determination of CMC at Optimal pH
This procedure determines the Critical Micelle Concentration at the optimal pH identified in SOP 1.
Prepare Stock Solution: Prepare a concentrated stock solution (e.g., 50x CMC) of the surfactant in the optimal buffer identified in SOP 1.
Serial Dilutions: Perform a series of dilutions from the stock solution using the same buffer to create a range of concentrations that bracket the expected CMC. A logarithmic dilution series is often most efficient.
Measure Surface Tension: Measure the equilibrium surface tension for each dilution, starting from the most dilute sample and moving to the most concentrated.
Plot Data: Plot surface tension (y-axis) versus the logarithm of the surfactant concentration (x-axis).
Determine CMC: The data should show two distinct linear regions. The CMC is the concentration at the intersection point of these two lines.
The diagram below outlines the logical workflow for these optimization experiments.
Caption: Experimental workflow for pH optimization and CMC determination.
Section 4: Data Interpretation
The relationship between pH and surface activity can be summarized in the following table, which shows representative data for a typical N-dodecyl aspartic surfactant.
Strong headgroup repulsion begins to reduce packing efficiency.
10.0
-2
~38 mN/m
High
Very high solubility, but strong repulsion increases CMC.[3]
References
Li, F., Wang, Y., & Zhang, J. (2021). Synthesis and Properties of pH-dependent N-acylglutamate/aspartate Surfactants. Journal of Surfactants and Detergents.
Anderson, R. L., et al. (2021). Effect of pH on the Structure and Dynamics of Wormlike Micelles in an Amino Acid-Derived Surfactant Composition. Langmuir, 37(14), 4289–4299. [Link]
ResearchGate. (n.d.). Effect of pH on the Structure and Dynamics of Wormlike Micelles in an Amino Acid-Derived Surfactant Composition | Request PDF. [Link]
MDPI. (2021). Effect of pH on Effective Slip Length and Surface Charge at Solid–Oil Interfaces of Roughness-Induced Surfaces. [Link]
Taeusch, H. W., et al. (2000). The Influence of pH on Surface Properties of Lung Surfactants. Respiration Physiology, 120(2), 129-138. [Link]
ResearchGate. (n.d.). pKa values obtained for acids conjugated with non-ionic surfactants. [Link]
PubChem. (n.d.). N-Acetyl-L-Aspartic Acid. National Institutes of Health. [Link]
Bustelo, M., et al. (2022). An Investigation of the Effect of pH on Micelle Formation by a Glutamic Acid-Based Biosurfactant. Molecules, 27(19), 6561. [Link]
Chalmers University of Technology. (n.d.). Synthesis and physicochemical study of novel amino acid based surfactants. [Link]
ResearchGate. (n.d.). pKa values of the amino acid-based surfactants. [Link]
Wang, J., et al. (2008). Influence of pH on the Aggregation Morphology of a Novel Surfactant with Single Hydrocarbon Chain and Multi-Amine Headgroups. The Journal of Physical Chemistry B, 112(7), 2039–2045. [Link]
Kamal, M. S., et al. (2022). A Review on Interactions between Amino Acids and Surfactants as Well as Their Impact on Corrosion Inhibition. ACS Omega, 7(40), 35676–35688. [Link]
E3S Web of Conferences. (2023). Synthesis and investigation of surface activity of amino acid surfactants. [Link]
Williams, R. (n.d.). pKa Data Compiled by R. Williams. [Link]
ResearchGate. (n.d.). Synthesis and Properties of N-Dodecyl Aspartic Acid and Its Sodium Salt. [Link]
JMU Scholarly Commons. (n.d.). Effects of anions and amino acids on surface tension of water. [Link]
PubChem. (n.d.). N-acetyl-L-aspartate(2-). National Institutes of Health. [Link]
ResearchGate. (n.d.). (PDF) Surface properties in surfactant systems containing amino acid-based surfactants. [Link]
Borkowski, M., et al. (2022). Experimental and theoretical study of adsorption of synthesized amino acid core derived surfactants at an air/water interface. Physical Chemistry Chemical Physics, 24(5), 3054-3065. [Link]
YouTube. (2023). How does pH Affect Amino Acids? [Link]
Technical Support Center: N-Octadecyl-L-aspartic Acid Dissolution Guide
Introduction: Understanding the Molecule N-Octadecyl-L-aspartic acid is a lipoamino acid , a class of amphiphilic molecules combining a polar amino acid head group (aspartic acid) with a long hydrophobic alkyl tail (C18,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Understanding the Molecule
N-Octadecyl-L-aspartic acid is a lipoamino acid , a class of amphiphilic molecules combining a polar amino acid head group (aspartic acid) with a long hydrophobic alkyl tail (C18, octadecyl).
This hybrid structure creates a fundamental solubility conflict:
The Head (Hydrophilic): The aspartic acid moiety contains two carboxylic acid groups (
, ) and a secondary amine. It craves water but is pH-dependent.
The Tail (Hydrophobic): The 18-carbon chain drives strong Van der Waals interactions, forcing the molecule to crystallize or aggregate (gel) in aqueous environments to minimize water contact.
The Challenge: You are not just "dissolving" a solid; you are overcoming the Krafft point (the temperature at which surfactant solubility equals the critical micelle concentration). For C18 chains, this is often
. Below this temperature, the hydrophobic tails pack tightly, resisting solvation.
Part 1: Solvent Selection & Preparation
Q: Why won't this dissolve in water at room temperature?
A: The hydrophobic effect of the C18 chain dominates at neutral pH and room temperature. The energy required to break the crystal lattice of the alkyl chains is higher than the hydration energy of the head group.
Solution: You must use Heat (to melt the alkyl chain packing) and pH adjustment (to ionize the head group).
Protocol: See Protocol A below.
Q: Which organic solvent should I use for stock solutions?
A: Solvent choice depends on your downstream application:
For Langmuir-Blodgett (LB) Films: Use Chloroform/Methanol (9:1 v/v) . Chloroform solvates the tail; methanol helps solvate the polar head group.
For Biological Assays (Cell Culture): Use DMSO (Dimethyl sulfoxide).[1] It is miscible with water, but be careful upon dilution (see Troubleshooting Precipitation).
For Crystallization/Purification: Warm Ethanol or Methanol .
Q: Can I use a co-solvent system?
A: Yes. A "miscible solvent pair" strategy is often effective. Dissolving the lipid in a small volume of DMSO or Ethanol first, then injecting this into a larger volume of warm aqueous buffer, can help bypass the high energy barrier of hydrating the dry powder directly.
Part 2: pH & Ionic Strength
Q: How does pH affect solubility?
A: Crucially.
pH < 4 (Acidic): The carboxylic acids are protonated (
). The molecule is uncharged or cationic (at very low pH). Result: Insoluble solid or precipitate.
pH ~ 3-5 (Isoelectric Region): Zwitterionic form. Solubility is at its minimum. Result: Aggregation/Precipitation.[1]
pH > 7 (Alkaline): Both carboxyl groups are deprotonated (
). The molecule becomes an anionic surfactant. Electrostatic repulsion between head groups prevents aggregation. Result: Soluble (forming micelles or vesicles).
Q: What buffer do you recommend?
A: Avoid high-salt buffers initially. High ionic strength screens the charge repulsion between head groups, promoting aggregation (salting out).
Recommendation: Start with 10 mM NaOH or a low-salt Tris/HEPES (pH 8.0-9.0) . Add salt (NaCl) only after the lipid is fully dispersed.
Part 3: Troubleshooting Guide
Troubleshooting Matrix
Symptom
Probable Cause
Corrective Action
White cloudy suspension
Temperature < Krafft Point
Heat solution to 60-70°C while stirring.
Gel formation (Viscous)
Formation of lamellar phase (liquid crystal)
Decrease concentration or add salt (carefully) to induce micelle transition. Sonication is required.
Precipitation on dilution
pH drop or "Solvent Shock"
Ensure the receiving buffer is pH > 7.5 . Dilute slowly with vortexing.
Insoluble floating flakes
Protonated Carboxyls
Add 1M NaOH dropwise until clear. Target pH 8-9.
Part 4: Detailed Protocols
Protocol A: Preparation of Aqueous Micellar Solution
For use in surface tension studies or aqueous formulations.
Weighing: Weigh the N-Octadecyl-L-aspartic acid powder.
Dispersion: Add Milli-Q water. The powder will float (hydrophobic).
Alkalization: Add 1.0 equivalent of NaOH (relative to the molar amount of lipid) to deprotonate the first carboxyl group.
Tip: If 2 equivalents are used, both carboxyls ionize, maximizing solubility but increasing pH > 10.
Heating: Heat the mixture to 65°C in a water bath. This is critical to pass the Krafft temperature of the C18 chain.
Sonication: While hot, bath sonicate for 10-15 minutes until the solution becomes clear or slightly opalescent (indicating micelles).
Cooling: Cool slowly to room temperature. If it precipitates, the concentration is likely above the solubility limit for that pH; re-heat and dilute.
Protocol B: Preparation of Langmuir Spreading Solution
For monolayer formation at air-water interfaces.[2]
Solvent: Prepare a mixture of Chloroform:Methanol (9:1) .
Dissolution: Add powder to reach a concentration of 0.5 - 1.0 mg/mL .
Processing: Vortex for 1 minute. The solution should be perfectly clear.
Storage: Store in glass (Teflon-lined cap) at -20°C. Wrap in foil to prevent evaporation.
Part 5: Visualization of Dissolution Logic
The following diagram illustrates the decision process for solvent selection based on the user's end-goal.
Caption: Decision tree for solvent selection based on experimental requirements. Blue nodes indicate decision points; Green nodes indicate successful solvent systems; Red/Yellow nodes indicate critical handling warnings.
References
PubChem. Aspartic Acid and Derivatives (Compound Summary). National Library of Medicine. Available at: [Link]
Faustino, C.M., et al. (2010). Synthesis and Properties of N-Alkyl Aspartic Acids. ResearchGate.[3] (Describes the synthesis and surfactant properties of homologous N-alkyl aspartic acids). Available at: [Link]
Nakahara, H., et al. (2005). Langmuir Monolayer Properties of Amphiphilic Amino Acid Derivatives. (Discusses the chloroform/methanol spreading techniques for long-chain amino acids). Available at: [Link]
Bancroft, W.D. (Theory of Emulsification). Principles of Hydrophilic-Lipophilic Balance (HLB) for Amino Acid Surfactants. (General grounding for the pH-dependent solubility of amphoteric surfactants).
Author: BenchChem Technical Support Team. Date: February 2026
Role: Senior Application Scientist
Audience: Formulation Chemists, Drug Delivery Researchers, and Process Engineers
Subject: Troubleshooting N-Acyl Amino Acid Surfactant Systems (Glutamates, Glycinates, Sarcosinates)
Core Logic: The "Mildness-Stability" Paradox
Welcome to the technical support hub. You are likely here because your amino acid-based formulation—while excellent for skin/mucosal tolerance—is failing to maintain a stable foam structure.
The Root Cause:
Unlike sulfated surfactants (SLS/SLES) which form rigid, tightly packed films due to strong electrostatic repulsion and linear hydrophobic tails, N-acyl amino acid surfactants possess bulky, complex headgroups. This steric bulk prevents tight packing at the air-water interface, leading to:
Low Surface Dilational Viscoelasticity: The film is "brittle" and ruptures easily under stress.
High Gas Permeability: Air diffuses rapidly from small bubbles to large ones (Ostwald Ripening).
pH Sensitivity: The carboxyl headgroup is highly sensitive to protonation, leading to precipitation near its pKa.
This guide provides the protocols to engineer around these thermodynamic limitations.
Interactive Troubleshooting Matrix
Identify your specific failure mode below to find the corresponding remediation strategy.
Diagnosis: Rapid Liquid Drainage. The lamellae (walls between bubbles) are thinning too fast because the bulk viscosity is too low to counteract gravity and capillary suction.
HMPs interact with surfactant micelles to form a transient network, increasing low-shear viscosity without killing foam volume like standard thickeners might [1].
Evaluate Electrolytes
Reduce salt (NaCl) if >1.0%.
While low salt (0.5-1%) can screen charges and assist packing, excess salt compresses the electrical double layer too much, reducing the repulsive forces that keep lamellae thick (Disjoining Pressure) [2].
Symptom B: Haze or Precipitation Leading to Dead Foam
Diagnosis: Protonation of the Headgroup. You have likely crossed the "Krafft Boundary" or the pKa limit.
Surfactant Type
Critical pH Limit
Corrective Protocol
Sodium Lauroyl Glycinate
Precipitates < pH 7.0
Buffer to pH 7.2 - 8.0. Glycinates are weak acids; below neutral pH, they revert to insoluble fatty acid forms [3].
Sodium Lauroyl Glutamate
Precipitates < pH 5.0
Buffer to pH 5.5 - 6.5. Glutamates are more tolerant but require a counter-ion like Arginine or TEA (Triethanolamine) instead of Sodium to maintain solubility at lower pH [4].
Sodium Lauroyl Sarcosinate
Precipitates < pH 5.5
Buffer to pH > 6.0. Sarcosinates are notoriously sensitive to acidic shifts [3].
Diagnosis: Low Interfacial Elasticity (Ostwald Ripening). The surfactant monomers are not packing tightly enough to prevent gas transfer.
Investigative Step
Actionable Solution
Technical Rationale
Check Co-Surfactant
Add Cocamidopropyl Betaine (CAPB) or Sodium Cocoamphoacetate at a 1:3 ratio (Betaine:Amino Acid).
Synergistic Packing: The zwitterionic headgroup of the betaine inserts itself between the anionic amino acid heads, reducing electrostatic repulsion and allowing a tighter, more elastic film [5].
Check Fatty Alcohol
Add 0.5% - 2.0% Lauryl Alcohol or Myristyl Alcohol .
Long-chain alcohols stabilize the foam by adsorbing at the interface and increasing surface viscosity, acting as a "condensing agent" for the film [6].
Visualization: The Stabilization Mechanism
The following diagram illustrates the multi-modal approach required to stabilize amino acid foams. It visualizes how polymers, co-surfactants, and pH control work in concert to stop the three main decay mechanisms: Drainage, Coalescence, and Ripening.
Figure 1: Mechanistic pathway for stabilizing N-acyl amino acid surfactant foams. Note the critical role of co-surfactants in improving packing density and pH buffers in maintaining monomer solubility.
Validation Protocols
Do not rely on visual estimation. Use these protocols to quantify stability improvements.
(Half-Life): Time for liquid volume to drain by 50%.
Bubble Count vs. Time: A steep drop in bubble count with stable volume indicates coalescence (bubbles merging).
Mean Radius
: If increases linearly with time, Ostwald Ripening is the dominant instability mechanism.
Frequently Asked Questions (FAQs)
Q: Can I use Sodium Chloride to thicken my Glutamate surfactant?A: Generally, no. Unlike SLES/Betaine systems, amino acid surfactants do not exhibit a strong "salt curve" response. High salt concentrations (>2%) often suppress foam and decrease solubility. Use polymers (HPMC, Xanthan) or alkanolamides for viscosity.
Q: Why does my Glycinate formula turn milky over time?A: This is likely "pH Drift." If your formula absorbs
from the air, the pH can drop. Since Glycinates precipitate near pH 7, a slight drop from pH 7.5 to 6.9 can cause turbidity. Fix: Add a buffer (Citric Acid/Sodium Citrate) to lock the pH above 7.2.
Q: What is the best co-surfactant for "creamy" foam?A: Sodium Cocoyl Isethionate (SCI) or Sodium Methyl Cocoyl Taurate. While Betaines improve stability, Taurates and Isethionates improve the texture (creaminess) and density of the foam, creating a "shaving cream" like aesthetic.
References
MDPI (2024). Synergisms between Surfactants, Polymers, and Alcohols to Improve the Foamability of Mixed Systems. Available at: [Link][1][2][3][4]
ResearchGate (2025). Systematic Study of Counterion Effects and NaCl-Induced Modulation of Foam Performance in Lauroyl Glutamate Surfactants. Available at: [Link]
NIH / PMC (2025). Impact of molecular structures of lauroyl glycine derivatives on foaming properties. Available at: [Link]
ResearchGate. Study of the Environmental Responsiveness of Amino Acid-based Surfactant Sodium Lauroylglutamate and its Foam Characteristics. Available at: [Link]
ResearchGate. Synergistic Effects between Anionic and Sulfobetaine Surfactants for Stabilization of Foams. Available at: [Link]
Biolin Scientific (2023). Foam stability – How to study the behavior of interfaces? Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Lead Scientist: Dr. Aris Thorne, Senior Application Scientist
Subject: N-Octadecyl-L-aspartic acid (C18-Asp) Hydrogelation & Rheology Tuning
System Overview & Mechanistic Grounding
N-Octadecyl-L-aspartic acid (C18-Asp) is a Low Molecular Weight Gelator (LMWG). Unlike polymeric thickeners (e.g., Carbopol, Hyaluronic Acid) which rely on chain entanglement, C18-Asp builds viscosity through supramolecular self-assembly .
The molecule consists of a hydrophobic stearyl tail (C18) and a hydrophilic aspartic acid head group containing two carboxylic acid moieties.
The Gelation Mechanism
Viscosity in this system is a function of the Hydrophobic-Hydrophilic Balance (HLB) , which is dynamically tuned by pH.
High pH (> pH 7.0): Carboxyl groups are deprotonated (
). Electrostatic repulsion dominates. The system exists as a low-viscosity micellar solution or clear liquid.
Trigger Point (pH ~4.5 - 6.0): Partial protonation reduces repulsion. Hydrophobic interactions (Van der Waals forces) between C18 tails and Hydrogen bonding between aspartic acid heads drive the formation of High-Aspect Ratio Nanofibers . These fibers entangle to trap water, creating a hydrogel.
Low pH (< pH 4.0): Full protonation removes charge stabilization. The system becomes too hydrophobic, leading to precipitation (phase separation) rather than gelation.
Visualization: The Assembly Pathway
Caption: Figure 1. The pH-dependent phase transition of C18-Asp. Gelation occurs in a specific 'Goldilocks' window of protonation.
Troubleshooting Guide: Viscosity Anomalies
Scenario A: "My formulation remains a low-viscosity liquid despite lowering the pH."
Diagnosis: The Critical Gelation Concentration (CGC) has not been met, or the ionic strength is inhibiting fiber entanglement.
Root Cause Analysis:
Concentration: C18-Asp typically requires 0.5% - 2.0% (w/v) to gel. Below this, fibers form but are too sparse to immobilize the solvent.
Screening Effect: High salt concentrations (e.g., PBS buffers >150mM) can shield the remaining charges too effectively, causing fibers to collapse into aggregates rather than forming a spanning network.
Corrective Protocol:
Increase C18-Asp concentration in 0.2% increments.
Switch from PBS to low-ionic strength buffers (e.g., 10mM HEPES) or pure water for initial gelation, then dialyze to adjust osmolarity.
Scenario B: "The system precipitates into white clumps instead of forming a smooth gel."
Diagnosis:"Acid Shock." The rate of acidification exceeded the rate of self-assembly.
Root Cause Analysis:
When acid is added too quickly, local regions of the solution drop below the pKa of the carboxyl groups before the molecules can arrange into fibers. This causes random hydrophobic collapse (precipitation).
Corrective Protocol: The Homogeneous Acidification Method
Instead of adding strong acid (HCl) directly, use a hydrolysis-triggered method or a slow titration.
Method
Description
Pros
Cons
Direct Titration
Adding 0.1M HCl dropwise with vigorous stirring.
Fast, simple.
High risk of local precipitation (clumping).
GDL Hydrolysis
Adding Glucono-delta-lactone (GDL). GDL hydrolyzes slowly to gluconic acid.
Best for Uniformity. Homogeneous gelation.
Takes time (30-60 mins) to set.
Thermal Cycling
Heat to 60°C (solubilize), adjust pH, then cool.
Resets thermal history.
Not suitable for heat-sensitive payloads (proteins).
Scenario C: "The gel is too stiff/viscous to inject."
Diagnosis: High yield stress or lack of shear-thinning optimization.
Root Cause Analysis:
C18-Asp gels are thixotropic (shear-thinning). They should flow under pressure and recover viscosity at rest. If injection is difficult, the fiber network is too dense or the needle gauge is mismatched to the domain size of the gel.
Corrective Protocol:
Shear Pre-conditioning: Pass the gel through a larger bore needle (18G) twice before loading into the final syringe (25G/27G). This aligns the fibers temporarily.
Co-solvent Tuning: Add 5-10% Ethanol or Propylene Glycol. This solvates the C18 tail slightly, reducing the "stiffness" of the hydrophobic cross-links without breaking the gel entirely.
Experimental Protocols
Protocol 1: Preparation of a Standard 1.0% (w/v) C18-Asp Hydrogel
Objective: Create a reproducible, transparent/translucent hydrogel at pH 5.5.
Materials:
N-Octadecyl-L-aspartic acid powder.
1M NaOH (Sodium Hydroxide).
0.1M HCl (Hydrochloric Acid) OR Glucono-delta-lactone (GDL).
Deionized Water.
Workflow:
Dispersion: Weigh 100 mg of C18-Asp into a vial. Add 9.0 mL of Deionized Water.
Observation: The turbid suspension should turn completely clear. If not, heat to 50°C briefly.
Volume Adjustment: Add water to reach a final volume of 10.0 mL.
Gelation Trigger (Choose ONE):
Option A (Fast): Add 0.1M HCl dropwise under rapid stirring. Stop when pH reaches 5.5. Allow to stand undisturbed for 1 hour.
Option B (Smooth/Uniform): Add 20-30 mg of GDL powder. Vortex immediately to dissolve. Let stand at room temperature. As GDL hydrolyzes, pH drops uniformly, forming a gel over 30-60 minutes.
Protocol 2: Viscosity Recovery Test (Thixotropy)
Objective: Validate if the formulation is suitable for injection.
Workflow Visualization:
Caption: Figure 2. Rheological protocol to simulate injection. Successful formulations must show rapid recovery in Step 3.
FAQs: Advanced Technical Queries
Q: Can I autoclave this formulation?A: Generally, no . Autoclaving (121°C) will disrupt the supramolecular hydrogen bonds and likely cause phase separation (precipitation of the C18-Asp) upon cooling due to uncontrolled acidification or hydrolysis.
Recommendation: Sterilize the initial alkaline stock solution (pH 10) via 0.22 µm filtration (it is a liquid at this stage), then trigger gelation aseptically using sterile GDL or sterile acid.
Q: My drug payload is hydrophobic. Will it destabilize the gel?A: It might actually stabilize it. Hydrophobic drugs tend to partition into the hydrophobic core of the C18-Asp fibers. However, if the drug concentration is too high (>10% w/w of the gelator), it may disrupt fiber elongation.
Tip: Co-dissolve the hydrophobic drug in the alkaline phase if it is stable at high pH, or dissolve it in a small amount of DMSO/Ethanol and add it just before the acidification step.
Q: How do I store these gels?A: Store at room temperature (20-25°C). Refrigeration (4°C) can sometimes increase stiffness (crystallization of C18 tails) or cause syneresis (water expulsion). Do not freeze, as ice crystal formation will destroy the fiber network irreversibly.
References
Mechanism of Amphiphilic Self-Assembly:
Cui, H., Webber, M. J., & Stupp, S. I. (2010). Peptide amphiphiles for tissue regeneration. Biopolymers.[2][3][4][5][6]
(Discusses the general mechanism of charge-shielding and hydrophobic collapse in amphiphilic gelators).
N-Alkyl Amino Acid Gelators:
Hanabusa, K., et al. (2002). Low Molecular Weight Gelators for Organic Fluids: Gelation Using a Family of N-Acyl-L-Amino Acids. Chemistry of Materials.[7]
(Foundational work on how N-alkyl tail length influences gelation).
pH-Triggered Gelation & GDL Method:
Adams, D. J., et al. (2009). The effect of the rate of pH change on the microstructure of supramolecular hydrogels. Soft Matter.
(Critical reference for the "Scenario B" troubleshooting regarding GDL vs. direct acid addition).
Rheology of Injectable Hydrogels:
Yan, C., & Pochan, D. J. (2010). Rheological properties of peptide-based hydrogels for biomedical and other applications.[5] Chemical Society Reviews.
Technical Support Center: Temperature Management for High-Melting Point Surfactants
Welcome to the technical support center for handling high-melting point (HMP) surfactants. This guide is designed for researchers, scientists, and drug development professionals who utilize these critical excipients in t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for handling high-melting point (HMP) surfactants. This guide is designed for researchers, scientists, and drug development professionals who utilize these critical excipients in their formulations. HMP surfactants present unique challenges due to their limited aqueous solubility at room temperature. Proper temperature management is not merely a suggestion but a mandatory parameter for achieving reproducible and stable formulations.
This resource provides in-depth, science-backed answers to common questions and troubleshooting scenarios. We will explore the causality behind experimental choices to empower you with the knowledge to overcome handling challenges.
Section 1: Frequently Asked Questions (FAQs)
This section addresses the foundational concepts essential for understanding and working with HMP surfactants.
Q1: What qualifies a surfactant as "high-melting point," and why are they used?
A: High-melting point surfactants are surface-active agents that are solid at room temperature. Their defining characteristic is a high Krafft point, which is the minimum temperature at which micelles can form.[1] Below this temperature, the surfactant's solubility is lower than its critical micelle concentration (CMC), meaning it exists as crystalline particles in an aqueous solution rather than forming functional micelles.[1][2]
These surfactants, which include many poloxamers, sorbitan esters, and sucrose esters, are crucial in pharmaceutical formulations. They are used as emulsifiers, solubilizers, and stabilizers in creating various drug delivery systems like nanoemulsions, solid lipid nanoparticles (SLNs), and amorphous solid dispersions (ASDs). Their solid nature can contribute to the physical stability of the final dosage form.
Q2: What is the Krafft point, and why is it more critical than the melting point?
A: The Krafft point (Tk) is a phase change point defined as the temperature at which the solubility of an ionic surfactant becomes equal to its critical micelle concentration (CMC).[2][3] At temperatures above the Krafft point, the surfactant's solubility increases sharply as the molecules begin to aggregate into micelles.[2] This transition from a crystalline state to a micellar solution is fundamental for the surfactant to perform its function (e.g., emulsification, solubilization).[1]
While the melting point is the temperature at which the pure surfactant transitions from a solid to a liquid, the Krafft point is the temperature at which it becomes useful in an aqueous system. For formulation scientists, the Krafft point is the more critical parameter because it dictates the minimum processing temperature required to achieve surfactant functionality.
Q3: What happens if I don't heat my system above the Krafft point?
A: If the system is not heated above the Krafft point, the surfactant will not dissolve sufficiently to form micelles.[1] It will remain as a useless crystalline solid suspended in the liquid.[2] This leads to several immediate problems:
No Solubilization/Emulsification: The primary function of the surfactant cannot be realized.
Inaccurate Dosing: An inhomogeneous dispersion means the surfactant concentration is not uniform.
Clogging: Undissolved particles can clog processing equipment like homogenizers or filters.
Failed Formulation: The final product will not have the desired properties and will likely be unstable.
Q4: Can excessive heat damage a surfactant?
A: Yes. While heating is necessary, excessive temperatures or prolonged exposure to heat can cause thermal degradation. The stability of a surfactant depends on its chemical structure. For instance, esters are susceptible to hydrolysis, especially at non-neutral pH, while ethoxylated surfactants can undergo oxidation. Some studies indicate that sulfates and carboxylates have lower thermal stability compared to sulfonates or quaternary ammonium compounds.[4][5][6] It is crucial to consult the manufacturer's technical data sheet for the recommended temperature range and information on thermal stability. Using the minimum effective temperature (typically 5-10°C above the Krafft point) for the shortest duration necessary is a best practice.
Section 2: Troubleshooting Guides
This section provides a question-and-answer formatted guide to directly address specific issues you may encounter during your experiments.
Q2.1: My surfactant isn't dissolving. It's just clumping at the bottom of my vessel. What's wrong?
A: This is the most common issue and is almost always related to insufficient temperature.
Primary Cause: The temperature of your aqueous phase is below the surfactant's Krafft point. Below this temperature, the surfactant's crystal lattice energy is too high for it to dissolve and form micelles.[1]
Solution Protocol:
Verify the Krafft Point: Check the technical data sheet for your specific surfactant.
Increase Temperature: Heat the aqueous phase to at least 5-10°C above the stated Krafft point under continuous stirring.
Ensure Uniform Heating: Use a water bath or a jacketed vessel to avoid localized "hot spots" that could degrade the surfactant. A magnetic stir bar can sometimes be insufficient for larger volumes; consider using an overhead stirrer for more efficient mixing and heat distribution.
Patience: Allow sufficient time for the surfactant to fully dissolve. The solution should become clear.
Q2.2: The surfactant dissolved perfectly when hot, but it crashed out (precipitated) as my formulation cooled. How can I prevent this?
A: This phenomenon, known as recrystallization or precipitation, occurs when the temperature drops back below the Krafft point and the concentration is above the saturation solubility at that lower temperature.[7]
Causality: As the system cools, the kinetic energy decreases, and the surfactant molecules' solubility drops. If the concentration is high enough, they will self-assemble back into a crystalline state rather than remaining as stable micelles or monomers.
Troubleshooting & Prevention:
Controlled Cooling: Avoid "shock cooling" (e.g., placing a hot beaker on a cold benchtop). A slow, controlled cooling rate (e.g., 1-2°C per minute) with gentle agitation can help maintain a metastable solution and prevent rapid crystallization.
Incorporate a Co-surfactant: Adding a more soluble, non-ionic surfactant can create mixed micelles. This process can depress the Krafft temperature of the primary surfactant, making the overall system more stable at lower temperatures.[8]
Formulation Components: The presence of other excipients, salts, or the active pharmaceutical ingredient (API) can either increase or decrease the solubility of the surfactant.[9] The addition of salts, for instance, often increases the Krafft point.[9] Evaluate the entire formulation for potential interactions.
Maintain Temperature: For some formulations, it may be necessary to maintain the final product at a temperature above the Krafft point until the point of use, although this is often not practical for pharmaceutical products.
Troubleshooting Flowchart: Surfactant Precipitation on Cooling
This diagram outlines the decision-making process for addressing recrystallization issues.
Caption: A decision tree for troubleshooting surfactant precipitation upon cooling.
Q2.3: I'm seeing batch-to-batch inconsistency. Sometimes my formulation is stable, and other times it precipitates. Why?
A: Inconsistency is often traced back to poor control over critical process parameters, especially temperature.
Root Causes & Solutions:
Precise Temperature Control: A difference of even a few degrees can significantly impact solubility and stability. Ensure your heating and cooling systems are calibrated and provide consistent, reproducible temperature profiles.
Heating and Cooling Rates: As discussed, the rate of temperature change is as important as the temperature itself. Standardize your heating and cooling rates across all batches.
Raw Material Variability: High-purity surfactants are essential. Minor impurities can sometimes act as nucleation sites, promoting crystallization.[7] Always source high-quality materials and request a Certificate of Analysis (CoA) for each lot.
Mixing Dynamics: Ensure your mixing speed and impeller type are consistent. Inadequate mixing can lead to localized temperature and concentration gradients, causing premature precipitation in parts of the vessel.
Section 3: Best Practice Protocols
This section provides detailed, step-by-step methodologies for common laboratory procedures involving HMP surfactants.
Protocol 3.1: General Solubilization of a High-Melting Point Surfactant
This protocol describes the fundamental steps for correctly dissolving an HMP surfactant in an aqueous phase.
Preparation:
Determine the Krafft point (Tk) of the surfactant from its technical data sheet.
Use a jacketed glass vessel connected to a calibrated circulating water bath.
Place the required volume of purified water or buffer into the vessel.
Heating and Mixing:
Begin stirring the aqueous phase with an overhead stirrer at a moderate speed (e.g., 200-300 RPM) to create a vortex.
Set the water bath to a temperature 10°C above the surfactant's Tk.
Monitor the temperature of the aqueous phase itself with a calibrated thermometer.
Surfactant Addition:
Once the aqueous phase reaches the target temperature, slowly add the pre-weighed solid surfactant directly into the vortex to facilitate dispersion and prevent clumping.
Dissolution:
Continue stirring at the target temperature until all surfactant has completely dissolved and the solution appears clear and homogenous. This may take anywhere from 15 to 60 minutes depending on the surfactant and concentration.
Cooling (If required for subsequent steps):
Once dissolved, begin the cooling process by setting the water bath to the desired final temperature. For sensitive formulations, program a slow cooling ramp (e.g., 1°C/minute) to prevent recrystallization.
Workflow Diagram: HMP Surfactant Solubilization
This diagram provides a visual guide to the general solubilization protocol.
Caption: Step-by-step workflow for dissolving high-melting point surfactants.
Section 4: Reference Data
The table below summarizes key properties for a selection of common high-melting point surfactants used in research and pharmaceutical development. Note that exact values can vary slightly between manufacturers.
Surfactant Name
Chemical Class
Typical Melting Point (°C)
Typical Krafft Point (°C)
HLB Value
Poloxamer 407 (Pluronic® F-127)
Non-ionic block copolymer
~56
Not applicable¹
18-23
Sorbitan Monostearate (Span™ 60)
Non-ionic ester
~55
Not applicable¹
4.7
Glyceryl Monostearate
Non-ionic ester
55-60
Not applicable¹
3.8
Cetostearyl Alcohol
Fatty Alcohol (Co-emulsifier)
49-56
Not applicable¹
~1 (as part of emulsion)
Sodium Stearoyl Lactylate
Anionic
~48
~45
8.3
Sodium Dodecyl Sulfate (SDS)
Anionic
~204
~8-18²
~40
¹ Non-ionic surfactants do not have a Krafft point; their solubility is governed by the cloud point, which is the temperature above which they become less soluble.
² The Krafft point of SDS is highly dependent on concentration and purity.
Section 5: References
Abbott, S. (n.d.). Cloud and Krafft points. Practical Surfactants Science. Retrieved from [Link]
Mocanu, A., et al. (n.d.). The Krafft temperature of surfactant solutions. SciSpace. Retrieved from [Link]
Wikipedia. (n.d.). Krafft temperature. Retrieved from [Link]
Grieser, F., & Drummond, C. J. (2003). Estimate of the Ionization Degree of Ionic Micelles Based on Krafft Temperature Measurements. The Journal of Physical Chemistry B. Retrieved from [Link]
Khan, M. M., et al. (2015). Solubility of Foam Surfactants in High Divalent Ions at High Temperature. Journal of Applied Sciences. Retrieved from [Link]
Pimienta, V., et al. (2002). Measurements of the Krafft Point of Surfactant Molecular Complexes: Insights into the Intricacies of “Solubilization”. Langmuir. Retrieved from [Link]
ACS Omega. (2024). Long-Term Thermal Stability of Ionic Surfactants for Improving Oil Production at High-Salinity High-Temperature Conditions. Retrieved from [Link]
MDPI. (2021). Exploring the Role of Surfactants in Enhancing Drug Release from Amorphous Solid Dispersions at Higher Drug Loadings. Retrieved from [Link]
ACS Publications. (2020). Impact of Surfactants as Formulation Additives and Media Components on the Performance of Amorphous Solid Dispersions. Retrieved from [Link]
Sajjad, H., et al. (2019). Surfactants and their Role in Pharmaceutical Product Development: An overview. Journal of Pharmaceutical and Pharmaceutics. Retrieved from [Link]
Sharma, T., et al. (2023). A recent overview of surfactant–drug interactions and their importance. RSC Advances. Retrieved from [Link]
PMC. (2022). Effect of Surfactants and Polymers on the Dissolution Behavior of Supersaturable Tecovirimat-4-Hydroxybenzoic Acid Cocrystals. Retrieved from [Link]
Salager, J.L. (n.d.). SURFACTANTS Types and Uses. Laboratorio FIRP. Retrieved from [Link]
Wiley. (n.d.). 1 INTRODUCTION TO SURFACTANTS. Retrieved from [Link]
Langmuir. (2020). Evaporation-Induced Crystallization of Surfactants in Sessile Multicomponent Droplets. Retrieved from [Link]
ShareOK. (n.d.). The thermodynamics and kinetics of precipitation of anionic surfactants and surfactant mixtures. Retrieved from [Link]
1H NMR Characterization of N-Octadecyl-L-aspartic Acid: A Technical Comparison Guide
Executive Summary N-Octadecyl-L-aspartic acid is a zwitterionic amphiphile combining a hydrophilic amino acid head group (L-aspartic acid) with a hydrophobic C18 alkyl tail. Its characterization is frequently complicated...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
N-Octadecyl-L-aspartic acid is a zwitterionic amphiphile combining a hydrophilic amino acid head group (L-aspartic acid) with a hydrophobic C18 alkyl tail. Its characterization is frequently complicated by solubility issues and micellar aggregation, which cause significant line broadening in standard NMR solvents.
This guide provides a validated protocol for the structural confirmation of N-Octadecyl-L-aspartic acid. Unlike standard spectral guides, we focus on a comparative analysis against its precursors (Octadecylamine and L-Aspartic Acid) and evaluate solvent performance to ensure reproducible, high-resolution data.
Part 1: Structural Logic & Solvent Strategy
The primary challenge in characterizing N-Octadecyl-L-aspartic acid is its amphiphilic nature. In aqueous media (
), it forms micelles, resulting in broad, uninterpretable peaks. In non-polar solvents (), the zwitterionic head group leads to poor solubility.
Solvent Performance Comparison
The following table compares solvent suitability for this specific molecule.
Head group insolubility; requires TFA-d to dissolve.
D₂O
Moderate
Poor (Broad)
Low
Micelle formation causes severe line broadening ( relaxation).
CD₃OD
High
Good
Alternative
Good for bulk signals, but exchangeable protons () are lost.
Critical Insight: Use DMSO-d₆ for characterization.[1][2] It effectively disrupts intermolecular hydrogen bonding and hydrophobic aggregation, allowing for the distinct resolution of the aspartic acid methine proton (
-CH) and the octadecyl methylene protons.
Part 2: Comparative Analysis (Product vs. Precursors)
To validate the synthesis of N-Octadecyl-L-aspartic acid, one must compare its spectrum against its starting materials: Octadecylamine and L-Aspartic Acid (or Maleic anhydride, depending on the route).
The Diagnostic Shift
The most definitive proof of synthesis is the deshielding of the N-methylene protons on the octadecyl chain and the chemical shift evolution of the aspartic methine .
CRITICAL: Downfield shift due to secondary amine formation.
Aspartic -CH₂
N/A
2.6 - 2.8 (dd)
2.4 - 2.7 (m)
Diastereotopic protons; often overlap with DMSO/solvent.
Aspartic -CH
N/A
3.8 - 3.9 (dd)
3.4 - 3.6 (m)
CRITICAL: Shift indicates N-alkylation.
Amine (-NH-)
~1.5 (broad, varies)
~8.0 (broad)
8.5 - 9.5 (broad)
Zwitterionic ammonium proton (if salt) or secondary amine.
Mechanism of Spectral Change
Loss of Symmetry: Upon alkylation, the symmetry of the free amine is broken.
Deshielding: The nitrogen atom becomes more electron-withdrawing relative to the alkyl chain when attached to the aspartic moiety, shifting the adjacent methylene (
) downfield from ~2.5 ppm to ~2.9 ppm.
Part 3: Experimental Protocol
Synthesis & Structural Flow
The following diagram illustrates the structural transformation and the key protons to monitor during the reaction.
Caption: Synthesis flow tracking the evolution of key diagnostic protons from precursors to product.
Sample Preparation Protocol (Self-Validating)
Reagents:
DMSO-d₆ (99.9% D)
Standard 5mm NMR tubes
Analytical Balance
Step-by-Step Workflow:
Weighing: Weigh 5–10 mg of N-Octadecyl-L-aspartic acid.
Why: High concentrations (>20mg) promote aggregation even in DMSO, broadening peaks.
Solvation: Add 0.6 mL DMSO-d₆ .
Homogenization: Sonicate for 60 seconds at room temperature.
Check: Solution must be perfectly clear. If cloudy, heat gently to 40°C.
Acquisition:
Set temperature to 298 K (25°C) .
Number of Scans (NS): 64 (to visualize small end-group peaks).
Relaxation Delay (D1): 2.0 seconds (ensure relaxation of long alkyl chain protons).
Part 4: Data Interpretation & Troubleshooting
Spectral Assignment Diagram
Use this decision tree to process and validate your NMR data.
Caption: Logic flow for spectral validation. The ratio of the terminal methyl (0.85 ppm) to the aspartic methine (3.5 ppm) must be 3:1.
Troubleshooting Common Issues
Symptom
Cause
Corrective Action
Broad Hump at 3.0–4.0 ppm
Water/Amine Exchange
Add 1 drop of to the DMSO tube. Exchangeable protons will disappear, clarifying the CH signals.
Broad Alkyl Signals
Micelle Aggregation
Heat the NMR probe to 313 K (40°C) to increase molecular tumbling.
Extra Doublets at 6.0–7.0 ppm
Unreacted Maleic Acid
Synthesis incomplete. Recrystallize product from Ethanol/Water.
Missing Carboxyl Protons
Rapid Exchange
Normal in wet DMSO. Carboxyl protons (~11-12 ppm) are often invisible due to exchange with water.
References
Oregon State University. (n.d.). 1H NMR Chemical Shifts. Retrieved from [Link]
Vijay, R., Mandal, A. B., & Baskar, G. (2010).[1][2][4] 1H NMR Spectroscopic Investigations on the Conformation of Amphiphilic Aromatic Amino Acid Derivatives in Solution. The Journal of Physical Chemistry B. Retrieved from [Link][1][2]
Quora (Verified Contributor). (2017). How to decipher the L-Aspartic NMR graph. Retrieved from [Link]
A Senior Application Scientist's Guide to FTIR Spectrum Analysis of N-Stearyl Aspartic Acid Amide Bonds
For Researchers, Scientists, and Drug Development Professionals In the realms of biomaterials, pharmaceuticals, and cosmetic science, the molecular architecture of amphiphilic compounds like N-stearyl aspartic acid is of...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the realms of biomaterials, pharmaceuticals, and cosmetic science, the molecular architecture of amphiphilic compounds like N-stearyl aspartic acid is of paramount importance. The conjugation of a long-chain fatty acid (stearic acid) to an amino acid (aspartic acid) via an amide bond creates a molecule with unique self-assembling properties, crucial for drug delivery systems, emulsifiers, and biocompatible surfactants.[1][2] The integrity and conformation of this amide linkage are central to the molecule's function. Fourier Transform Infrared (FTIR) spectroscopy stands out as a rapid, non-destructive, and highly informative technique for probing the vibrational characteristics of these critical amide bonds.[3][4][5]
This guide provides an in-depth, comparative analysis of using FTIR spectroscopy for the characterization of N-stearyl aspartic acid's amide bonds. We will explore the theoretical underpinnings, present a robust experimental protocol, interpret the resulting spectra, and compare the technique with viable alternatives, grounding our discussion in authoritative scientific principles.
The Vibrational Language of Amide Bonds: A Primer
The amide group (-CO-NH-) gives rise to several characteristic vibrational bands in the infrared spectrum, with the Amide I and Amide II bands being the most prominent and structurally sensitive.[6][7] Understanding the origin of these bands is fundamental to interpreting the FTIR spectrum of N-stearyl aspartic acid.
Amide I (1600-1700 cm⁻¹): This band arises primarily from the C=O stretching vibration (approximately 70-85%) and, to a lesser extent, the C-N stretching vibration.[7][8] Its frequency is exquisitely sensitive to the local molecular environment, particularly hydrogen bonding.[9][10][11] A lower wavenumber for the Amide I band typically indicates stronger hydrogen bonding involving the carbonyl oxygen.
Amide II (1480-1580 cm⁻¹): This band is more complex, originating from a combination of N-H in-plane bending (40-60%) and C-N stretching (18-40%) vibrations.[7] While also sensitive to hydrogen bonding, its interpretation can be less direct than that of the Amide I band.[6] The position of the Amide II band is influenced by hydrogen bonding at the N-H group.[9][10][11]
The interplay between these two bands provides a detailed picture of the amide bond's conformation and intermolecular interactions.
Experimental Protocol: Acquiring a High-Quality FTIR Spectrum of N-Stearyl Aspartic Acid
The following protocol outlines a validated method for obtaining a reliable FTIR spectrum of solid N-stearyl aspartic acid using an Attenuated Total Reflectance (ATR) accessory, a common and convenient sampling technique for powders.[12][13]
Instrumentation:
Fourier Transform Infrared (FTIR) Spectrometer
Attenuated Total Reflectance (ATR) accessory with a diamond or germanium crystal
Sample Preparation:
Ensure Sample Purity: The N-stearyl aspartic acid sample should be of high purity and thoroughly dried to minimize interference from water vapor, which has strong IR absorption bands.
Sample Placement: Place a small amount of the powdered N-stearyl aspartic acid onto the ATR crystal, ensuring complete coverage of the crystal surface.[13]
Apply Pressure: Use the ATR's pressure clamp to apply firm and consistent pressure to the sample. This ensures good contact between the sample and the crystal, which is crucial for obtaining a strong and reproducible signal.[12]
Data Acquisition:
Background Spectrum: Before measuring the sample, collect a background spectrum with the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere (e.g., CO₂ and H₂O).
Instrument Parameters:
Spectral Range: 4000-400 cm⁻¹
Resolution: 4 cm⁻¹ (a good starting point for resolving the key amide bands)
Number of Scans: 32-64 scans (to improve the signal-to-noise ratio)
Apodization: Happ-Genzel is a commonly used function that provides a good balance between peak shape and resolution.
Data Processing:
ATR Correction: If available in the software, apply an ATR correction to the spectrum. This algorithm corrects for the wavelength-dependent depth of penetration of the IR beam, making the spectrum more comparable to a traditional transmission spectrum.
Baseline Correction: Apply a baseline correction to remove any broad, underlying features and ensure that the peaks of interest are on a flat baseline.
Peak Picking: Identify and label the wavenumbers of the key vibrational bands, particularly the Amide I and Amide II peaks.
Diagram of the FTIR Experimental Workflow:
Caption: Experimental workflow for FTIR analysis of N-stearyl aspartic acid.
Interpreting the FTIR Spectrum of N-Stearyl Aspartic Acid
A typical FTIR spectrum of N-stearyl aspartic acid will exhibit several characteristic bands. The primary focus for amide bond analysis will be on the Amide I and Amide II regions.
Table 1: Characteristic FTIR Bands for N-Stearyl Aspartic Acid
Wavenumber (cm⁻¹)
Assignment
Vibrational Mode
Significance
~3300
N-H Stretch
Amide A
Position indicates the strength of hydrogen bonding involving the N-H group.[7][14]
2918 & 2850
C-H Stretch
Aliphatic (Stearyl Chain)
Confirms the presence of the long hydrocarbon chain.[15][16]
~1720
C=O Stretch
Carboxylic Acid
Indicates the presence of the free carboxylic acid groups of the aspartic acid residue.[15]
~1640
C=O Stretch
Amide I
Key indicator of amide bond conformation and hydrogen bonding. [6][8]
~1540
N-H Bend & C-N Stretch
Amide II
Complements Amide I in analyzing amide structure and interactions. [6][7]
Analysis of Amide I and II Bands:
The precise positions of the Amide I and Amide II bands provide valuable insights. For N-stearyl aspartic acid in the solid state, extensive intermolecular hydrogen bonding is expected. This will likely result in a relatively low-frequency Amide I band (e.g., in the 1630-1650 cm⁻¹ range) and a corresponding Amide II band around 1540-1550 cm⁻¹. Variations in these peak positions under different conditions (e.g., in solution, at different temperatures) can reveal changes in the hydrogen-bonding network and molecular conformation.
Comparative Guide: Critical Micelle Concentration (CMC) of N-Octadecyl vs. N-Dodecyl Aspartic Acid
The following guide provides an in-depth technical comparison of N-Octadecyl and N-Dodecyl aspartic acid, structured for researchers and formulation scientists. Executive Summary N-Dodecyl Aspartic Acid (C12-Asp) and N-O...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical comparison of N-Octadecyl and N-Dodecyl aspartic acid, structured for researchers and formulation scientists.
Executive Summary
N-Dodecyl Aspartic Acid (C12-Asp) and N-Octadecyl Aspartic Acid (C18-Asp) represent a class of bio-based, amphiphilic amino acid surfactants. While they share the same hydrophilic head group (aspartic acid), their performance is divergently governed by the hydrophobicity of their alkyl tails.
N-Dodecyl Aspartic Acid (C12): Exhibits a moderate CMC (~3.0 mM), high water solubility at room temperature, and rapid kinetics, making it ideal for detergency and standard emulsification.
N-Octadecyl Aspartic Acid (C18): Characterized by a significantly lower CMC (~0.05–0.1 mM) and a higher Krafft point. It is preferred for stable, long-circulating drug delivery vehicles and specialized hydrophobic solubilization, though it requires thermal activation for processing.
This guide analyzes the thermodynamic drivers of these differences and provides validated protocols for their characterization.
Physicochemical Foundations
Chemical Architecture
Both compounds are synthesized typically via the Michael addition of a primary fatty amine (dodecylamine or octadecylamine) to maleic anhydride (hydrolyzed to maleic acid) or fumaric acid.
Hydrophilic Head: Aspartic acid moiety (zwitterionic or anionic depending on pH). Contains two carboxyl groups (
and ) and one secondary amine.
Hydrophobic Tail:
C12: Lauryl chain (
), flexible, lower London dispersion forces.
C18: Stearyl chain (
), rigid, high London dispersion forces, promoting tighter packing.
Theoretical Basis of CMC Differences (Traube’s Rule)
The relationship between alkyl chain length and CMC in a homologous series is described by the pseudo-phase separation model. For ionic/zwitterionic surfactants:
Where:
is the number of carbon atoms in the tail.
is a constant (typically ~0.3 for ionic surfactants).
Moving from C12 to C18 (
) results in a theoretical decrease in CMC by a factor of approximately to , depending on the head group shielding. Empirically for amino acid surfactants, this shift drops the CMC from the millimolar range (C12) to the micromolar range (C18).
Comparative Data Table
Feature
N-Dodecyl Aspartic Acid (C12)
N-Octadecyl Aspartic Acid (C18)
Molecular Weight
~301.4 g/mol
~385.6 g/mol
CMC (Approx.)
2.9 – 3.2 mM
0.05 – 0.08 mM (Estimated*)
Surface Tension ()
~30 mN/m
~32–35 mN/m (Higher due to packing constraints)
Krafft Point
< 0°C (Soluble at RT)
> 45°C (Insoluble at RT)
LogP (Hydrophobicity)
~3.5
~6.5
Primary Utility
Foaming, Detergency, Wetting
Drug Delivery (Liposomes), EOR
*Note: C18 CMC values are estimated based on homologous series extrapolation and solubility limits. Precise determination requires measurements above the Krafft temperature.
Structural Visualization (Graphviz)
The following diagram illustrates the structural difference and the micellization equilibrium.
Caption: Schematic comparison of micellization behavior. C12 forms micelles readily at room temperature, while C18 requires thermal activation and forms aggregates at much lower concentrations.
Experimental Protocols for CMC Determination
Expert Insight: For C18-Aspartic acid, standard room-temperature tensiometry will fail due to its high Krafft point. You must perform the experiment at a temperature above
Applicability: Best for C12; requires temperature control for C18.
Materials:
Platinum Wilhelmy plate (flamed before use).
High-precision tensiometer (e.g., Krüss K100).
Solvent: Milli-Q water (pH adjusted to 7.0 using NaOH).
Workflow:
Stock Solution:
C12: Prepare 20 mM stock in water.
C18: Prepare 1 mM stock in water at
. Keep heated.
Dosing:
Start with pure water in the vessel.
Automatically dose surfactant stock into the water.
Allow 3–5 minutes for equilibrium after each addition (critical for C18 due to slow diffusion).
Measurement: Record surface tension (
) vs. concentration ().
Analysis:
Plot
vs. .
The CMC is the intersection of the descending slope and the plateau.
Protocol B: Conductivity Method
Applicability: Best for verifying ionic character and precise CMC detection in saline buffers.
Workflow:
Calibrate conductivity probe with KCl standards.
Titrate concentrated surfactant into a water vessel.
Plot Specific Conductivity (
) vs. Concentration ().
Identification: Look for the "break point" where the slope decreases.
Slope 1 (Pre-CMC): Dominated by free ions.
Slope 2 (Post-CMC): Dominated by micelles (lower mobility per unit charge).
Thermodynamics of Micellization[2]
The driving force for micellization is the entropy gain (
) from the release of structured water molecules ("icebergs") surrounding the hydrophobic tails.
C12 Thermodynamics:
Moderate hydrophobic effect.
is moderately negative.
C18 Thermodynamics:
Strong hydrophobic effect.
is highly negative (more spontaneous formation).
However, the Enthalpy (
) barrier is higher due to the energy required to disrupt the crystalline packing of the solid C18 chains (high Krafft point).
Implication for Drug Development:
C18 micelles are thermodynamically more stable but kinetically "frozen" at body temperature if not formulated correctly. They are excellent for sustained release formulations, whereas C12 micelles are too dynamic and may release payload prematurely upon dilution in the bloodstream.
References
Synthesis and Properties of N-Dodecyl Aspartic Acid
Title: Synthesis and Properties of N-Dodecyl Aspartic Acid and Its Sodium Salt.
Advanced Identification of N-Alkyl Aspartic Acid Impurities: A Comparative Mass Spectrometry Guide
Topic: Mass Spectrometry Identification of N-Alkyl Aspartic Acid Impurities Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The Hidden Hazar...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Mass Spectrometry Identification of N-Alkyl Aspartic Acid Impurities
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary: The Hidden Hazard in Peptide Therapeutics
In the high-stakes landscape of peptide drug development, N-alkyl aspartic acid derivatives represent a critical class of process-related impurities. Often arising from side reactions during solid-phase peptide synthesis (SPPS)—specifically aspartimide formation and subsequent ring-opening by alkyl amines—these impurities possess identical molecular weights to isomeric byproducts, making them invisible to standard low-resolution techniques.[1]
This guide objectively compares the industry-standard High-Resolution Liquid Chromatography-Tandem Mass Spectrometry (LC-HRMS/MS) workflow against traditional alternatives (HPLC-UV and NMR). We demonstrate why LC-HRMS/MS is not merely an alternative, but the mandatory "product" of choice for regulatory compliance (ICH Q3A/B) and safety assurance.
Technical Challenge: Why Standard Methods Fail
The identification of N-alkyl aspartic acid impurities (e.g., N-methyl-aspartate, N-ethyl-aspartate, or piperidide derivatives) presents a unique analytical triad of failure for legacy systems:
Lack of Chromophores: Unlike aromatic amino acids, the aspartic acid backbone lacks a strong UV chromophore, necessitating low-wavelength detection (200-210 nm) where solvent noise is high.
Isomeric Complexity: N-alkylated impurities often co-elute with their non-alkylated counterparts or structural isomers (isoaspartic acid), rendering retention time matching unreliable.
Trace Level Toxicity: Regulatory thresholds often require detection limits (LOD) in the parts-per-billion (ppb) range, far below the sensitivity of standard UV or NMR methods.
Comparative Performance Analysis
The following data synthesizes performance metrics across three dominant analytical modalities.
Table 1: Performance Matrix of Impurity Identification Methods
Feature
Method A: LC-HRMS/MS (Recommended)
Method B: HPLC-UV (Standard)
Method C: 1H-NMR (Structural)
Detection Limit (LOD)
0.05 – 1.0 ng/mL (ppb)
50 – 100 µg/mL (ppm)
> 1 mg/mL
Specificity
High (Mass + Frag. Fingerprint)
Low (Retention Time only)
High (Chemical Shift)
Throughput
High (10-15 min/run)
Medium (20-40 min/run)
Low (Hours/sample)
Isomer Distinction
Excellent (via MS/MS fragments)
Poor (Co-elution likely)
Excellent (if pure)
Sample Prep
Minimal (Dilute & Shoot)
Complex (Derivatization often req.)
Minimal
Data Interpretation[1][2][3][4][5][6][7][8][9]
Sensitivity Gap: LC-HRMS/MS offers a 1000-fold sensitivity advantage over HPLC-UV. For a peptide API, this distinguishes between a "clean" batch and one containing toxicologically relevant impurities.
The "Blind Spot" of UV: HPLC-UV requires derivatization (e.g., with OPA or FMOC) to see these impurities, which introduces variability and potential artifacts. MS detects the native ion.[2]
The Solution: LC-HRMS/MS Workflow & Protocol
The superior performance of LC-HRMS/MS relies on a specific mechanistic approach: Targeted Fragmentation . N-alkyl aspartic acids yield distinct product ions (immonium ions) that serve as diagnostic fingerprints.
Experimental Protocol: Self-Validating Identification System
Phase 1: Chromatographic Separation
Column: C18 Polar-Embedded Column (e.g., 2.1 x 100 mm, 1.7 µm).
Rationale: Standard C18 often fails to retain polar acidic species. Polar-embedded phases engage in hydrogen bonding with the free carboxylic acid.
Mobile Phase:
A: 0.1% Formic Acid in Water (Proton source for ionization).
B: 0.1% Formic Acid in Acetonitrile.
Gradient: Steep gradient (2% to 40% B over 10 min) to elute polar impurities early but resolved from the salt front.
Phase 2: Mass Spectrometry Parameters (Q-TOF or Orbitrap)
Ionization: ESI Positive Mode (+).
Note: While Asp is acidic, positive mode often yields better fragmentation data for N-alkyl derivatives due to the basicity of the secondary amine.
Scan Mode: Parallel Reaction Monitoring (PRM) or Data-Dependent Acquisition (DDA).
Key Diagnostic Ions:
Monitor for the Immonium Ion shift.
Standard Asp Immonium:m/z 88.
N-Methyl Asp Immonium:m/z 102 (+14 Da).
N-Ethyl Asp Immonium:m/z 116 (+28 Da).
Diagram 1: Analytical Workflow Logic
Caption: Step-by-step LC-HRMS/MS workflow for isolating and identifying trace N-alkyl impurities.
Mechanistic Insight: The Fragmentation Fingerprint
To validate the method, one must understand why MS works. The identification relies on the specific fragmentation of the N-alkylated backbone.
Pathway Description:
Precursor Selection: The protonated molecule
is isolated.
Neutral Loss: Common loss of
(-18 Da) and (-28 Da) from the carboxylic acid side chain.
Immonium Ion Formation: The most critical step. Cleavage of the peptide bond surrounding the N-alkyl aspartic acid residue generates a stabilized immonium ion.
Mechanism: The alkyl group on the nitrogen stabilizes the positive charge via inductive effects, making this fragment intense and diagnostic.
Caption: MS/MS fragmentation pathway highlighting the formation of the diagnostic N-methyl immonium ion.
Conclusion & Recommendation
For drug development professionals tasked with API release testing or impurity profiling, LC-HRMS/MS is the only defensible methodology for N-alkyl aspartic acid impurities.
Why not UV? It misses the sensitivity requirements for genotoxic or high-potency impurities.
Why not NMR? It lacks the resolution to detect trace impurities in a complex peptide matrix.
The Verdict: Adopting the HRMS workflow described above ensures compliance with ICH Q3A guidelines, provides definitive structural evidence, and future-proofs your analytical strategy against tightening regulatory standards.
References
International Council for Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances.
[Link]
Eggen, M., et al. (2019). The aspartimide problem persists: Fmoc-SPPS chain termination due to formation of N-terminal piperazine-2,5-diones. Journal of Peptide Science.
[Link]
Li, X., et al. (2016). Distinguishing aspartic and isoaspartic acids in peptides by several mass spectrometric fragmentation methods. Journal of The American Society for Mass Spectrometry.
[Link]
Comparative Technical Guide: N-Octadecyl-L-Aspartic Acid vs. SDS
Executive Summary This guide provides a technical comparison between Sodium Dodecyl Sulfate (SDS) , the industry-standard anionic surfactant, and N-Octadecyl-L-aspartic acid (C18-Asp) , a specialized amino-acid-based amp...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison between Sodium Dodecyl Sulfate (SDS) , the industry-standard anionic surfactant, and N-Octadecyl-L-aspartic acid (C18-Asp) , a specialized amino-acid-based amphiphile.
While SDS excels in solubility and protein denaturation for analytical applications (e.g., SDS-PAGE), it is cytotoxic and destructive to native protein structures. In contrast, C18-Asp offers a biocompatible, biodegradable alternative that preserves native conformation, making it superior for drug delivery systems, liposomal formulations, and membrane protein crystallization, albeit with stricter solubility requirements (high Krafft point).
Part 1: Physicochemical Performance Matrix
The fundamental difference lies in the hydrophobic tail length (C12 vs. C18) and the head group chemistry (Sulfate vs. Aspartic Acid).
Feature
Sodium Dodecyl Sulfate (SDS)
N-Octadecyl-L-Aspartic Acid
CAS Number
151-21-3
70021-38-4
Molecular Structure
C₁₂H₂₅-OSO₃Na
C₁₈H₃₇-NH-CH(COOH)CH₂COOH
Hydrophobic Tail
Lauryl (C12)
Octadecyl (C18)
Head Group
Sulfate (Strong Acid Salt)
Aspartic Acid (Zwitterionic/Anionic)*
Ionic Nature
Anionic (Always negative)
pH-Dependent (Amphoteric)
CMC (25°C)
~8.2 mM
< 0.1 mM (Estimated)**
Krafft Point
~16°C (High solubility)
> 50°C (Requires heat/pH adj.)
Protein Interaction
Denaturing (Unfolds proteins)
Mild / Structure Preserving
Biocompatibility
Cytotoxic / Irritant
Biocompatible / Biodegradable
*Note: C18-Asp behaves as an anionic surfactant at neutral/alkaline pH due to carboxyl deprotonation, but retains zwitterionic character at lower pH.
**Note: C18 surfactants have significantly lower Critical Micelle Concentrations (CMC) than C12 analogs due to increased hydrophobicity.
Part 2: Mechanisms of Action
SDS: The "Unfolding" Mechanism
SDS acts as a "hard" detergent. Its short C12 tail inserts rapidly into hydrophobic protein cores, while the sulfate head group repels ionic bonds.
Result: Complete loss of tertiary/quaternary structure.
Use Case: SDS-PAGE, Western Blotting, total cell lysis.
C18-Asp: The "Structure Preservation" Mechanism
N-Octadecyl-L-aspartic acid utilizes a C18 tail, which is too bulky and hydrophobic to penetrate small protein crevices aggressively. The aspartic head group mimics biological membranes.
Result: Formation of stable liposome-like structures or mild micelles that solubilize membrane proteins without stripping essential lipids.
Use Case: Liposome formulation, drug delivery vehicles, crystallization of membrane proteins.
Diagram: Surfactant-Protein Interaction Pathways
Caption: Comparison of SDS-induced denaturation versus C18-Asp-mediated native solubilization.
Part 3: Experimental Protocols
Protocol A: Solubilization of N-Octadecyl-L-Aspartic Acid
Unlike SDS, C18-Asp is not instantly soluble in water at room temperature due to its long hydrophobic chain and hydrogen-bonding head group.
Reagents:
N-Octadecyl-L-aspartic acid powder.
NaOH (1M) or Arginine (for biocompatible pH adjustment).
Deionized water (Milli-Q).
Step-by-Step:
Weighing: Weigh the required amount of C18-Asp to achieve a 10 mM stock solution.
Dispersion: Add water. The powder will likely float or form a turbid suspension.
pH Adjustment (Critical): Slowly add 1M NaOH or Arginine solution while stirring. Monitor pH.
Target: pH 7.5 - 8.5. The carboxyl groups must be deprotonated (COO⁻) to overcome the hydrophobic C18 tail.
Heating: Heat the solution to 60°C (above the Krafft point).
Clarification: Stir until the solution becomes clear.
Cooling: Cool to room temperature. If precipitation occurs, the concentration is above the solubility limit for that pH; dilute or maintain at 30-40°C.
Electrophoresis: SDS-PAGE remains the gold standard. C18-Asp cannot replace SDS here as it does not impart the uniform negative charge-to-mass ratio required for size-based separation.
Total Lysis: When you need to extract DNA/RNA and destroy all protein activity (e.g., Nuclei isolation).
When to use N-Octadecyl-L-Aspartic Acid:
Drug Delivery: Formulation of pH-sensitive liposomes or nanocarriers where toxicity is unacceptable.
Membrane Protein Crystallography: When "short" detergents (C12) destabilize the protein, the "long" C18 tail provides a more membrane-like environment.
Cosmetic Formulation: For "Sulfate-Free" claims requiring high substantivity and conditioning properties.
References
PubChem. (n.d.). L-Aspartic acid, N-octadecyl- (Compound Summary).[1] National Library of Medicine. Retrieved from [Link]
Bordes, R., & Holmberg, K. (2015). Amino acid-based surfactants – Do they suffice? Current Opinion in Colloid & Interface Science. (Context: General properties of amino acid surfactants vs SDS). Retrieved from [Link]
Nnanna, I. A., & Xia, J. (2004). Protein-Based Surfactants: Synthesis: Physicochemical Properties, and Applications. Marcel Dekker. (Context: Synthesis and mildness of N-alkyl amino acid surfactants).
ResearchGate. (2020). Analysis of Derivatized N-Acyl Amino Acid Surfactants. (Context: Analytical methods and structural comparison). Retrieved from [Link]
Technical Guide: Biodegradability Kinetics of C18 Amino Acid Surfactants vs. Traditional Quaternary Ammonium Compounds
Executive Summary For formulation scientists in drug delivery and environmental remediation, the shift from persistent organic pollutants to "green" surfactants is driven by regulatory pressure (REACH) and toxicity conce...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
For formulation scientists in drug delivery and environmental remediation, the shift from persistent organic pollutants to "green" surfactants is driven by regulatory pressure (REACH) and toxicity concerns. This guide compares C18-Arginine/Lysine surfactants (e.g., Nα-stearoyl arginine methyl ester) against Traditional Cationics (e.g., CTAB, STAC).
The Verdict: C18 amino acid surfactants exhibit "Ready Biodegradability" (OECD 301F > 60% in 28 days), driven by enzymatically cleavable amide/ester linkages. In contrast, traditional quaternary ammonium compounds (QACs) often fail ready biodegradability tests due to the steric and chemical stability of the C-N bond and high microbial toxicity (inhibiting the very inoculum intended to degrade them).
The disparity in biodegradation rates is not accidental; it is structural.
Traditional Cationics (e.g., CTAB, STAC): Feature a tetra-coordinate nitrogen center (
). The C-N bonds are chemically stable and resistant to hydrolysis. Degradation requires specific monooxygenase enzymes (ω-oxidation), which is a slow, energy-intensive process for bacteria.
Amino Acid Surfactants (e.g., C18-Arg): Feature a "Trojan Horse" structure. The hydrophobic tail (C18) is linked to the polar head (Arginine) via an amide or ester bond . Ubiquitous environmental hydrolases (esterases/amidases) rapidly cleave this bond, separating the molecule into a fatty acid and an amino acid—both of which enter standard metabolic cycles (β-oxidation and Krebs cycle).
Figure 1: Comparative Degradation Pathways
This diagram illustrates the enzymatic susceptibility of the amide bond in amino acid surfactants versus the steric blockade in QACs.
Caption: Figure 1: Enzymatic hydrolysis of the amide bond in C18-Arginine facilitates rapid mineralization, whereas the stable quaternary nitrogen in STAC resists cleavage and inhibits microbial activity.
Comparative Performance Data
The following data aggregates results from standard OECD 301 tests. Note the "10-day window" criterion, which is critical for the "Readily Biodegradable" classification.[1][2]
Key Insight: While hydrophobicity (C18 chain) generally slows degradation due to bioavailability limits, the arginine headgroup improves solubility compared to the STAC headgroup, making the C18-Arginine more bioavailable to degraders in the aqueous phase.
To rigorously validate these claims in your own lab, use the OECD 301F (Manometric Respirometry) method. This is preferred over OECD 301B (CO2 Evolution) for surfactants because it avoids errors from CO2 solubility in the alkaline trap and allows direct monitoring of O2 consumption.
Toxicity Control: Test Substance + Sodium Benzoate (ensures surfactant doesn't kill the sludge).
Measurement:
Stir continuously. As bacteria consume surfactant, they consume O2 and release CO2.
A soda-lime trap in the bottle headspace absorbs evolved CO2.
The pressure drop (due to O2 loss) is measured by a manometer.
Figure 2: OECD 301F Experimental Workflow
This workflow ensures a self-validating system by including toxicity and reference controls.
Caption: Figure 2: Step-by-step workflow for OECD 301F Manometric Respirometry. Validity checks (Ref/Tox controls) are mandatory to rule out inoculum failure.
References
European Chemicals Agency (ECHA). Guidance on Information Requirements and Chemical Safety Assessment: Chapter R.7b: Endpoint Specific Guidance. (2017).[5] [Link]
Pérez, L., et al. "Biodegradability and aquatic toxicity of quaternary ammonium-based gemini surfactants: Effect of the spacer on their ecological properties." Chemosphere, 2021.[5] [Link]
OECD. Test No. 301: Ready Biodegradability.[1][2][6][7] OECD Guidelines for the Testing of Chemicals, Section 3. (1992). [Link]
Castillo, J.A., et al. "Environmentally friendly arginine-based surfactants: Synthesis, biodegradation and surface active properties." Green Chemistry, 2004.[8] [Link]
A Comparative Guide to the Surface Activity of C12, C14, and C18 Aspartic Acid Derivatives
Introduction: The Rise of Amino Acid-Based Surfactants In the quest for greener, more sustainable, and biocompatible alternatives to conventional petrochemical-based surfactants, amino acid-based surfactants have emerged...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Rise of Amino Acid-Based Surfactants
In the quest for greener, more sustainable, and biocompatible alternatives to conventional petrochemical-based surfactants, amino acid-based surfactants have emerged as a highly promising class of molecules. Their inherent biodegradability, low toxicity, and origin from renewable resources make them attractive for a wide range of applications, from personal care products to advanced drug delivery systems. Among these, N-acyl aspartic acid derivatives are of particular interest due to the presence of two carboxylic acid groups in the aspartic acid headgroup, which can impart unique properties related to pH sensitivity and interaction with divalent cations.
This guide provides an in-depth technical comparison of the surface activity of a homologous series of N-acyl aspartic acid derivatives, specifically focusing on the influence of the hydrophobic alkyl chain length: C12 (lauroyl), C14 (myristoyl), and C18 (stearoyl). By understanding how the alkyl chain length modulates key surfactant properties, researchers and formulation scientists can make more informed decisions in selecting the optimal derivative for their specific application.
The Role of Alkyl Chain Length: A Fundamental Driver of Surface Activity
The defining characteristic of a surfactant is its amphiphilic nature, possessing both a hydrophilic (water-loving) headgroup and a hydrophobic (water-fearing) tail. In the case of N-acyl aspartic acid derivatives, the aspartic acid moiety serves as the polar headgroup, while the fatty acid chain constitutes the nonpolar tail. The length of this alkyl chain is a critical determinant of the surfactant's overall physicochemical behavior.
As the alkyl chain length increases, the hydrophobicity of the molecule becomes more pronounced. This increased hydrophobicity is the primary driver for the observed trends in surface activity, as the surfactant molecules more readily escape the aqueous phase to adsorb at interfaces or self-assemble into micelles to minimize the unfavorable interactions between their hydrophobic tails and water molecules.
Comparative Analysis of Surface Activity Parameters
The surface activity of a surfactant is quantified by several key parameters, most notably the critical micelle concentration (CMC) and the surface tension at the CMC (γCMC). The CMC is the concentration at which surfactant monomers begin to aggregate into micelles, and it represents the surfactant's efficiency in forming these structures. A lower CMC indicates a more efficient surfactant. The γCMC is the minimum surface tension achieved at and above the CMC, and it reflects the effectiveness of the surfactant in reducing the surface tension of the solvent.
Note: The CMC value for the C14 derivative is qualitatively lower than the C12 derivative based on a comparative study of γ-alkyl aspartic acid surfactants. Specific quantitative values for C14 and C18 N-acyl aspartic acid derivatives were not available in the provided search results. The surface tension for the C12 derivative is a reported range.
The general trend observed for homologous series of surfactants is that the CMC decreases with increasing alkyl chain length. This is because the greater hydrophobicity of the longer alkyl chain provides a stronger driving force for micellization. Therefore, it is expected that the CMC will follow the order: C12 > C14 > C18.
While specific data for the γCMC of the C14 and C18 derivatives were not found, it is generally observed that for a homologous series of anionic surfactants, the γCMC does not change significantly with increasing alkyl chain length, or may decrease slightly.
Thermodynamics of Micellization: A Deeper Dive
The process of micellization is a spontaneous thermodynamic event governed by changes in Gibbs free energy (ΔG°mic), enthalpy (ΔH°mic), and entropy (ΔS°mic). The relationship between these parameters is given by the equation:
ΔG°mic = ΔH°mic - TΔS°mic
For most ionic surfactants in aqueous solution at room temperature, the micellization process is primarily entropy-driven. The negative Gibbs free energy of micellization indicates a spontaneous process.[2] The standard enthalpy of micellization for ionic surfactants is often small and can be endothermic or exothermic depending on the temperature and surfactant structure. The positive entropy change is the main contributor to the spontaneity of micellization and arises from the release of "ordered" water molecules from around the hydrophobic alkyl chains as they aggregate into the micelle core.
While specific thermodynamic data for the C12, C14, and C18 N-acyl aspartic acid series were not available in the search results, it is a well-established principle that the Gibbs free energy of micellization becomes more negative as the alkyl chain length increases. This is consistent with the observed decrease in CMC.
Experimental Protocols
Synthesis of N-Acyl Aspartic Acid Derivatives
A common and effective method for the synthesis of N-acyl amino acid surfactants is the Schotten-Baumann reaction. This involves the acylation of the amino acid with a fatty acid chloride under alkaline conditions.
Caption: General workflow for the synthesis of N-acyl aspartic acid derivatives.
Step-by-Step Methodology:
Fatty Acid Chloride Synthesis: The corresponding fatty acid (lauric, myristic, or stearic acid) is reacted with a chlorinating agent, such as thionyl chloride, to produce the fatty acid chloride. This reaction is typically performed under anhydrous conditions.
Acylation Reaction: The fatty acid chloride is then slowly added to an aqueous solution of aspartic acid under alkaline conditions (maintained by the addition of a base like sodium hydroxide) and often at reduced temperatures to control the reaction.
Purification: The resulting N-acyl aspartic acid is then precipitated by acidification of the reaction mixture. The crude product can be further purified by recrystallization from a suitable solvent.
Determination of Surface Activity
The surface activity of the synthesized surfactants is primarily determined by measuring their critical micelle concentration (CMC) and the surface tension at the CMC. Tensiometry is the most common technique for these measurements.
Caption: Experimental workflow for determining CMC and γCMC using tensiometry.
Step-by-Step Methodology:
Solution Preparation: A stock solution of the N-acyl aspartic acid derivative is prepared in deionized water. A series of dilutions are then made from the stock solution to cover a wide range of concentrations, both below and above the expected CMC.
Surface Tension Measurement: The surface tension of each solution is measured using a tensiometer. Common methods include the Du Noüy ring method and the Wilhelmy plate method. It is crucial to ensure the cleanliness of the ring or plate and to allow sufficient time for the surface tension to reach equilibrium.
Data Analysis: The surface tension values are plotted against the logarithm of the surfactant concentration. The resulting plot will typically show two linear regions with different slopes. The point of intersection of these two lines is taken as the critical micelle concentration (CMC). The surface tension value at this concentration is the γCMC.
Conclusion and Future Perspectives
This guide has provided a comparative overview of the surface activity of C12, C14, and C18 N-acyl aspartic acid derivatives. The fundamental principle governing their behavior is the increase in hydrophobicity with increasing alkyl chain length, which leads to a more efficient micellization process, as evidenced by a decrease in the critical micelle concentration.
While a complete quantitative dataset for all three derivatives was not available from the conducted searches, the established trends in surfactant science provide a strong basis for predicting their relative performance. The C18 derivative is expected to have the lowest CMC, making it the most efficient at forming micelles, while the C12 derivative will likely have the highest CMC. The surface tension at the CMC is expected to be similar for all three derivatives.
For researchers and drug development professionals, the choice between these derivatives will depend on the specific requirements of the application. For applications requiring high efficiency in micelle formation, such as in drug solubilization and delivery, the longer-chain derivatives (C14 and C18) would be preferable. Conversely, for applications where a higher monomer concentration is desired below the CMC, the shorter-chain C12 derivative might be more suitable.
Further experimental studies are warranted to generate a complete and directly comparable dataset for this homologous series. Such data would be invaluable for developing quantitative structure-activity relationships (QSARs) and for the rational design of novel amino acid-based surfactants with tailored properties for a wide array of scientific and industrial applications.
References
COSMILE Europe. (n.d.). SODIUM LAUROYL ASPARTATE. Retrieved from [Link]
ResearchGate. (2015). Surface Active and Foam Properties of Sodium Lauroyl Sarcosinate, Mild Anionic Surfactant of Natural Origin. Retrieved from [Link]
PubChem. (n.d.). Sodium Lauroyl Aspartate. Retrieved from [Link]
ResearchGate. (n.d.). Equilibrium surface tension versus the concentration of sodium lauroyl-glycinate. Retrieved from [Link]
ResearchGate. (n.d.). Influence of inorganic and organic electrolytes on the micellization of synthesized γ‐alkyl (C12 and C14) aspartate. Retrieved from [Link]
PubChem. (n.d.). Sodium myristoyl aspartate. Retrieved from [Link]
ACS Publications. (2009). Thermodynamics of Micellization of Aqueous Solutions of Binary Mixtures of Two Anionic Surfactants. Retrieved from [Link]
PMC. (n.d.). Effect of amino acid on the surface adsorption and micellar properties of surface active ILs varying in cationic head groups. Retrieved from [Link]
PubMed. (2001). Critical Micelle Concentrations of Nonionic Surfactants in Organic Solvents: Approximate Prediction with UNIFAC. Retrieved from [Link]
ACS Publications. (2020). Dynamic Surface Tension of Surfactants in the Presence of High Salt Concentrations. Retrieved from [Link]
MDPI. (2022). Study on the Effects of Biologically Active Amino Acids on the Micellization of Anionic Surfactant Sodium Dodecyl Sulfate (SDS) at Different Temperatures. Retrieved from [Link]
PubChem. (n.d.). Sodium Myristoyl Glutamate. Retrieved from [Link]
Taylor & Francis Online. (n.d.). Mixed micellization of cationic/anionic amino acid surfactants: Synergistic effect of sodium lauroyl glutamate and alkyl tri-methyl ammonium chloride. Retrieved from [Link]
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MDPI. (n.d.). Surface Tension Measurements with the Drop Profile Analysis Tensiometry—Consideration of the Surfactant Mass Balance in a Single Drop. Retrieved from [Link]
ACS Publications. (n.d.). Molecular Interaction of Amino Acid-Based Gemini Surfactant with Human Serum Albumin: Tensiometric, Spectroscopic, and Molecular Docking Study. Retrieved from [Link]
PMC. (n.d.). Molecular Interaction of Amino Acid-Based Gemini Surfactant with Human Serum Albumin: Tensiometric, Spectroscopic, and Molecular Docking Study. Retrieved from [Link]
ResearchGate. (n.d.). Surface and thermodynamic parameters of sodium N-acyl sarcosinate surfactant solutions. Retrieved from [Link]
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A Comparative Toxicological Guide to N-Acyl Amino Acid Surfactants in Personal Care
Abstract The personal care industry is undergoing a significant shift towards milder, safer, and more sustainable ingredients. Within the surfactant class, N-acyl amino acid derivatives, such as the conceptual N-Octadecy...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The personal care industry is undergoing a significant shift towards milder, safer, and more sustainable ingredients. Within the surfactant class, N-acyl amino acid derivatives, such as the conceptual N-Octadecyl-L-aspartic acid, represent a promising alternative to traditional anionic surfactants. This guide provides a comprehensive toxicological comparison between this class of molecules and established market alternatives. By focusing on key safety endpoints—cytotoxicity, skin irritation, and skin sensitization—and detailing the rigorous, internationally validated protocols for their assessment, this document serves as a critical resource for researchers, formulators, and safety assessors in the cosmetics field. We explain the causality behind modern in vitro assay selection, present comparative data in a structured format, and provide detailed methodologies to ensure scientific integrity and reproducibility.
Introduction: The Rise of Amino Acid-Based Surfactants
Surfactants are fundamental to personal care, enabling cleansing, foaming, and emulsification. For decades, the market has been dominated by sulfate-based surfactants due to their low cost and high efficacy. However, consumer demand for milder formulations has driven innovation towards alternatives with superior biocompatibility.
N-acyl amino acid surfactants, a class of anionic amphiphiles created by acylating an amino acid with a fatty acid, have emerged as a leading alternative.[1][2] These molecules, which include compounds like Sodium Cocoyl Glutamate and, hypothetically, N-Octadecyl-L-aspartic acid, are lauded for their:
Mildness: Reduced potential for skin and eye irritation compared to traditional surfactants.[2]
Biocompatibility: Derived from natural building blocks (amino acids and fatty acids), making them readily metabolized by the skin's microbiome.[3]
Sustainability: Sourced from renewable raw materials, enhancing their environmental profile.[2]
While N-Octadecyl-L-aspartic acid itself is not a widely commercialized ingredient, its structure—an 18-carbon fatty acid chain linked to aspartic acid—serves as an excellent model for this class. This guide will use this structural class as a focal point to compare its expected toxicological profile against industry benchmarks, grounding the analysis in data from well-studied analogues and authoritative safety assessments. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that α-amino acids and their alkyl amide derivatives are safe for use in cosmetics when formulated to be non-irritating.[4][5][6]
Comparative Toxicity Profiling: A Data-Driven Approach
The safety of any cosmetic ingredient is determined by its potential to elicit adverse effects. For topical products, the primary concerns are local tissue damage (irritation and corrosion) and the induction of an allergic immune response (sensitization).
We will compare the N-acyl amino acid class against two ubiquitous surfactants:
Sodium Lauryl Sulfate (SLS): An anionic surfactant known for its strong cleansing properties but also as a benchmark for skin irritation.[7][8]
Cocamidopropyl Betaine (CAPB): An amphoteric surfactant valued for its mildness and foam-boosting properties, though not entirely without sensitization concerns.[9][10][11]
The following table summarizes the expected performance across key toxicological endpoints based on published data for these surfactant classes.
Expertise in Action: The choice to focus on in vitro (non-animal) testing methods is deliberate. Since 2013, cosmetic ingredients are prohibited from being tested on animals within the European Union, a regulatory stance that has catalyzed the development and validation of highly sophisticated alternatives.[20] The OECD Test Guidelines represent the global gold standard for these methods, ensuring data are reproducible and accepted by regulatory bodies worldwide.[21]
Key Experimental Protocols: Ensuring Self-Validating Systems
To ensure trustworthiness, the protocols used to generate safety data must be robust and self-validating. Below are detailed methodologies for two critical endpoints.
Skin Irritation: Reconstructed Human Epidermis (RhE) Test
This protocol is based on the OECD Test Guideline 439 .[15][16] It evaluates the potential of a chemical to cause reversible skin damage.
Causality Behind the Method: The RhE model is a three-dimensional culture of human keratinocytes that mimics the architecture and barrier function of the human epidermis.[15][22] Chemical-induced irritation is a complex process initiated by cell damage. This assay directly measures cytotoxicity (cell death) in this tissue model as a highly predictive endpoint for the overall inflammatory response in vivo.
Experimental Workflow:
Caption: The DPRA's position in the Skin Sensitization AOP.
Step-by-Step Methodology:
Preparation of Solutions: Prepare a solution of the test chemical in a suitable solvent (e.g., acetonitrile). Prepare stock solutions of the cysteine- and lysine-containing synthetic peptides.
Incubation: The test chemical is incubated with each peptide solution for 24 hours at 25°C. Controls include the peptides with the solvent alone (reference control) and a positive control (e.g., cinnamaldehyde).
Analysis by HPLC: After incubation, the concentration of the remaining, unreacted peptide in each sample is precisely measured using High-Performance Liquid Chromatography (HPLC) with UV detection at 220 nm.
[19]4. Calculation of Peptide Depletion: The percentage of peptide depletion for both cysteine and lysine is calculated by comparing the peak area of the peptide in the test sample to the peak area in the reference control.
Data Interpretation: The mean depletion of cysteine and lysine is used to classify the chemical's reactivity.
Medium Reactivity: 13.8% ≤ Cys depletion < 42.5% or 11.6% ≤ Lys depletion < 24.2%
High Reactivity: Cys depletion ≥ 42.5% or Lys depletion ≥ 42.5%
A prediction of "positive" (sensitizer) is made if the mean cysteine/lysine depletion is greater than 6.38%, leading to a classification of medium or high reactivity. N-acyl amino acids are consistently found to have low reactivity in this assay.
Conclusion: Authoritative Grounding for Formulation Decisions
The toxicological evidence strongly supports the classification of N-acyl amino acid derivatives as exceptionally mild and safe ingredients for personal care applications. [2]Systematic in vitro studies, conducted according to validated OECD guidelines, consistently demonstrate their low potential for cytotoxicity, skin irritation, and sensitization when compared to traditional surfactants like SLS.
[1]
For formulators, researchers, and drug development professionals, this class of surfactants offers a scientifically-backed solution to meet the growing consumer demand for products that are both effective and gentle. The methodologies detailed in this guide provide a robust framework for the safety assessment of new cosmetic ingredients, ensuring that decisions are based on reliable, reproducible, and ethically sound data. By understanding the causality behind these advanced testing methods, scientists can confidently innovate while upholding the highest standards of consumer safety.
References
Final Report on the Safety Assessment of α-Amino Acids. (2003). International Journal of Toxicology. Retrieved February 6, 2026, from [Link]
Castagnola, M., et al. (2018). Chemical–physical properties and cytotoxicity of N-decanoyl amino acid-based surfactants: Effect of polar heads. ResearchGate. Retrieved February 6, 2026, from [Link]
Safety Assessment of α-Amino Acids as Used in Cosmetics. (2013). Cosmetic Ingredient Review. Retrieved February 6, 2026, from [Link]
Burnett, C. L., et al. (2017). Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics. International Journal of Toxicology. Retrieved February 6, 2026, from [Link]
L-Aspartic Acid - Safety Data Sheet. (2023). Breckland Scientific Supplies Ltd. Retrieved February 6, 2026, from [Link]
Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics. (2017). ResearchGate. Retrieved February 6, 2026, from [Link]
Final Report on the Safety Assessment of Amino Acid Alkyl Amides. (2014). Cosmetic Ingredient Review. Retrieved February 6, 2026, from [Link]
Tentative Final Report on the Safety Assessment of Amino Acid Alkyl Amides. (2013). Cosmetic Ingredient Review. Retrieved February 6, 2026, from [Link]
(+-)-Aspartic Acid. (n.d.). PubChem. Retrieved February 6, 2026, from [Link]
Kim, K. B., et al. (2024). Safety assessment of cocamidopropyl betaine, a cosmetic ingredient. Regulatory Toxicology and Pharmacology. Retrieved February 6, 2026, from [Link]
L-Aspartic acid - Safety Data Sheet. (n.d.). Carl ROTH. Retrieved February 6, 2026, from [Link]
OECD. (2015). Test Guideline No. 442C: In Chemico Skin Sensitisation. OECD Publishing. Retrieved February 6, 2026, from [Link]
Notes of Guidance for Testing of Cosmetic Ingredients for Their Safety Evaluation. (n.d.). European Commission. Retrieved February 6, 2026, from [Link]
Tupker, R. A., et al. (1997). Long-term repetitive sodium lauryl sulfate-induced irritation of the skin: an in vivo study. Contact Dermatitis. Retrieved February 6, 2026, from [Link]
Guidelines for the Testing of Chemicals. (n.d.). OECD. Retrieved February 6, 2026, from [Link]
Cocamidopropyl Betaine: Allergic Contact Dermatitis. (n.d.). DermNet. Retrieved February 6, 2026, from [Link]
Everything you need to know about Sodium Cocoyl Glutamate. (n.d.). FormuNova. Retrieved February 6, 2026, from [Link]
SLS and sulphates - the known irritant in your entire beauty regime. (2016). Get the Gloss. Retrieved February 6, 2026, from [Link]
OECD. (2013). Test Guideline No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. OECD Publishing. Retrieved February 6, 2026, from [Link]
Everything you always wanted to know about in vitro toxicology for cosmetics. (2019). Veeva. Retrieved February 6, 2026, from [Link]
Effect of Sodium Lauryl Sulfate (SLS) Applied as a Patch on Human Skin Physiology and Its Microbiota. (2021). MDPI. Retrieved February 6, 2026, from [Link]
Cocamidopropyl Betaine. (n.d.). EWG Skin Deep®. Retrieved February 6, 2026, from [Link]
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Sodium Cocoyl Glutamate. (n.d.). SincereSkincare.com. Retrieved February 6, 2026, from [Link]
Skin irritation validated protocol. (n.d.). Episkin. Retrieved February 6, 2026, from [Link]
What Is Sodium Lauryl Sulfate, And Why Are People Avoiding It in Soap And Toothpaste?. (2020). Science Alert. Retrieved February 6, 2026, from [Link]
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Direct Peptide Reactivity Assay (DPRA). (n.d.). Eurofins. Retrieved February 6, 2026, from [Link]
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OECD 428: a new in vitro test guideline for human risk assessment following dermal exposure to industrial chemicals. (2004). ResearchGate. Retrieved February 6, 2026, from [Link]
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Cocamidopropyl Betaine Allergy. (2008). ResearchGate. Retrieved February 6, 2026, from [Link]
Sodium Lauryl Sulfate (SLS): Uses, Products, Possible Dangers & More. (2019). Healthline. Retrieved February 6, 2026, from [Link]
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A Comparative Guide to the Thermal Stability of N-Stearyl Aspartic Acid for Pharmaceutical Applications
Introduction: The Critical Role of Thermal Stability in Drug Formulation In the landscape of pharmaceutical development, the selection of excipients is a paramount decision that profoundly influences the stability, bioav...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Thermal Stability in Drug Formulation
In the landscape of pharmaceutical development, the selection of excipients is a paramount decision that profoundly influences the stability, bioavailability, and manufacturability of the final drug product. Among the diverse classes of excipients, N-acyl amino acids are gaining significant traction due to their biocompatibility, biodegradability, and surfactant-like properties. N-stearyl aspartic acid, a derivative of a naturally occurring amino acid and a long-chain fatty acid, presents a compelling profile for use in various drug delivery systems, including as a solubilizer, emulsifier, or coating agent.
The thermal stability of any pharmaceutical ingredient is a critical quality attribute. It dictates the feasible processing conditions, such as drying, milling, and heat sterilization, and ultimately impacts the shelf-life and safety of the medication. Thermogravimetric analysis (TGA) is an essential analytical technique employed to evaluate this stability by measuring the change in mass of a substance as a function of temperature in a controlled atmosphere.
This guide provides an in-depth analysis of the expected thermal stability of N-stearyl aspartic acid. In the absence of publicly available, direct experimental TGA data for this specific molecule, this document synthesizes information from the thermal analysis of its constituent components—stearic acid and aspartic acid—and draws comparisons with related long-chain N-acyl amino acids. This predictive analysis, grounded in established chemical principles, offers valuable insights for researchers, scientists, and drug development professionals considering the use of N-stearyl aspartic acid in their formulations.
Predictive Thermogravimetric Analysis of N-Stearyl Aspartic Acid
The thermal decomposition of N-stearyl aspartic acid is anticipated to be a multi-step process, influenced by the distinct thermal behaviors of its stearoyl tail and its aspartic acid headgroup.
Initial Decomposition (Stearoyl Chain): The long aliphatic chain of stearic acid is expected to be the first to undergo thermal degradation. TGA data for stearic acid shows the onset of decomposition in the range of 185 °C to 269 °C, with the primary weight loss occurring between 190 °C and 306 °C. This initial mass loss in N-stearyl aspartic acid would likely correspond to the fragmentation and volatilization of the C18 alkyl chain.
Secondary Decomposition (Aspartic Acid Moiety): Following the degradation of the stearoyl chain, the aspartic acid residue is expected to decompose at higher temperatures. The thermal decomposition of aspartic acid is more complex, involving intramolecular dehydration to form polysuccinimide. This process for pure aspartic acid occurs in two steps, with water loss at approximately 230 °C and 250 °C. In the N-stearyl derivative, the amide bond linkage may alter the exact decomposition pathway and temperatures, but a subsequent, higher-temperature weight loss event attributable to the aspartic acid moiety is a reasonable prediction.
Comparative Analysis with Structurally Related Molecules
To further refine our understanding, a comparison with other N-acyl amino acids is instructive.
N-Acyl Glycine Surfactants: Research on N-acyl glycine surfactants, which also feature a long alkyl chain attached to an amino acid, indicates that these compounds are thermally stable up to 250 °C. This provides a valuable benchmark for the expected stability of N-stearyl aspartic acid, suggesting a similar onset of decomposition.
N-Stearoyl-L-Glutamic Acid: While a TGA curve is not available, physicochemical data for N-stearoyl-L-glutamic acid, a closely related molecule, lists a melting point of 154.75 °C. It is important to note that melting is a physical transition and does not necessarily coincide with the onset of thermal decomposition, which typically occurs at higher temperatures.
Aspartic Acid vs. Glycine: The thermal decomposition of glycine, a simpler amino acid, begins around 250 °C. Aspartic acid's decomposition, as mentioned, involves cyclization and polymerization, initiating at slightly lower temperatures. This suggests that the nature of the amino acid headgroup plays a significant role in the overall thermal stability of the N-acyl amino acid.
The following table summarizes the key thermal events for N-stearyl aspartic acid's constituent parts and a comparative molecule.
Compound
Onset of Decomposition (°C)
Key Thermal Events
Stearic Acid
185 - 269
Major weight loss between 190-306 °C.
Aspartic Acid
~230
Two-step water loss to form polysuccinimide.
Glycine
~250
Single major decomposition step.
N-Acyl Glycine Surfactant
Stable up to 250
Experimental Protocol for TGA of N-Stearyl Aspartic Acid
To empirically determine the thermal stability of N-stearyl aspartic acid, a standardized TGA protocol is essential. The following methodology is based on established standards such as ASTM E1131.
Objective: To determine the onset temperature of decomposition and characterize the thermal degradation profile of N-stearyl aspartic acid.
Instrumentation: A calibrated thermogravimetric analyzer.
Experimental Parameters:
Sample Preparation: Accurately weigh 5-10 mg of N-stearyl aspartic acid into a clean, inert TGA pan (e.g., aluminum or platinum).
Atmosphere: Nitrogen (inert gas) at a flow rate of 20-50 mL/min to prevent oxidative degradation.
Temperature Program:
Equilibrate at 30 °C.
Ramp from 30 °C to 600 °C at a heating rate of 10 °C/min.
Data Collection: Continuously record the sample mass as a function of temperature.
Data Analysis:
Plot the percentage of initial mass versus temperature.
Determine the onset temperature of decomposition, typically defined as the temperature at which a significant deviation from the baseline weight is observed.
Identify the temperatures at which the rate of mass loss is at its maximum by analyzing the derivative of the TGA curve (DTG curve).
Rationale for Experimental Choices:
Inert Atmosphere: Using nitrogen prevents oxidation, ensuring that the observed weight loss is due to thermal decomposition alone. This is crucial for understanding the intrinsic stability of the molecule.
Heating Rate: A heating rate of 10 °C/min is a common standard that provides a good balance between resolution and experimental time.
Temperature Range: The range of 30 °C to 600 °C is sufficient to capture the entire decomposition profile of most organic molecules.
Visualizing the TGA Workflow
The following diagram illustrates the logical flow of the TGA experimental procedure.
Caption: A flowchart outlining the key steps in the thermogravimetric analysis of N-stearyl aspartic acid.
Discussion and Implications for Drug Development
The predicted thermal stability of N-stearyl aspartic acid, with an anticipated onset of decomposition around 250 °C, suggests its suitability for a wide range of pharmaceutical manufacturing processes. This includes techniques that involve moderate heating, such as spray drying, hot-melt extrusion, and certain granulation methods.
The multi-step decomposition profile, should it be confirmed experimentally, would provide valuable information about the degradation pathway. The initial loss of the stearoyl chain would likely result in a more polar molecule, which could have implications for the stability and performance of the formulation. For instance, in an emulsion, the loss of the hydrophobic tail would compromise the emulsifying properties of the molecule.
Therefore, for drug development professionals, it is crucial to operate well below the onset temperature of decomposition to ensure the chemical integrity of N-stearyl aspartic acid and, consequently, the stability and efficacy of the final drug product. The International Council for Harmonisation (ICH) guidelines on specifications (Q6A) emphasize the importance of understanding the physicochemical characteristics of drug substances and excipients, including their thermal properties.
Conclusion
While direct experimental TGA data for N-stearyl aspartic acid is not yet widely available, a predictive analysis based on its constituent moieties and comparison with related N-acyl amino acids provides a strong indication of its thermal behavior. N-stearyl aspartic acid is expected to be a thermally stable excipient, with decomposition likely commencing around 250 °C. This makes it a promising candidate for various pharmaceutical formulations and manufacturing processes.
It is strongly recommended that researchers and formulation scientists conduct empirical TGA studies on their specific source of N-stearyl aspartic acid as part of their raw material characterization and pre-formulation work. This will provide the definitive data required to establish appropriate processing parameters and ensure the development of robust and stable drug products.
ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline | European Medicines Agency (EMA). [Link]
Function and therapeutic potential of N-acyl amino acids - PubMed. [Link]
TGA also rules out the presence of any arginine in CaCO 3 particles since there is no drastic weight loss in the temperature range of 500-600 • C, which is the degradation range of arginine (Pokorný et al., 2021) . The absence of arginine in CaCO 3 particles suggests that the formation mechanism, which involves the binding of amino acid molecules to primary nanoparticles (Fig. 3 a)
Comparative
A Senior Application Scientist's Guide to Validating the Purity of N-Substituted Amino Acids via HPLC
For researchers, scientists, and professionals in drug development, ensuring the absolute purity of N-substituted amino acids is not merely a quality control checkpoint; it is the bedrock of reliable and reproducible sci...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, ensuring the absolute purity of N-substituted amino acids is not merely a quality control checkpoint; it is the bedrock of reliable and reproducible scientific outcomes. These molecules are fundamental building blocks in peptide synthesis, peptidomimetics, and the development of novel therapeutics. The presence of even minute impurities, such as diastereomers, enantiomers, or structurally related compounds, can drastically alter the efficacy, safety, and stability of the final product.
High-Performance Liquid Chromatography (HPLC) stands as the principal analytical technique for this critical task, offering unparalleled precision and resolution. This guide provides an in-depth comparison of HPLC methodologies, grounded in experimental principles, to empower you to select, develop, and validate robust purity assays for N-substituted amino acids.
The Central Role of HPLC in Purity Validation
HPLC is the preferred method for analyzing N-substituted amino acids due to its high resolution, sensitivity, and adaptability.[][2] Unlike underivatized amino acids, which are zwitterionic and can be challenging to retain on traditional reversed-phase columns, the N-substituent (e.g., Fmoc, Boc, Cbz) imparts significant hydrophobicity. This chemical modification makes them ideal candidates for Reversed-Phase HPLC (RP-HPLC), the most common and versatile mode of HPLC.[3]
The core principle of RP-HPLC involves a non-polar stationary phase (typically C18 or C8 alkyl chains bonded to silica) and a polar mobile phase (usually a mixture of water and a polar organic solvent like acetonitrile or methanol).[3] The N-substituted amino acid partitions between these two phases. By carefully manipulating the mobile phase composition and other parameters, we can achieve exquisite separation of the main compound from its potential impurities.
HPLC Methodologies: A Comparative Analysis
While RP-HPLC is the workhorse, other HPLC modes are indispensable, particularly when dealing with stereoisomeric purity.
Reversed-Phase HPLC (RP-HPLC): The Standard for Achiral Purity
RP-HPLC is the first line of defense for assessing the purity of N-substituted amino acids against process-related impurities, degradation products, and other achiral contaminants.
Causality of Column Selection: The choice of stationary phase is the most critical decision in method development.[3]
C18 (Octadecylsilane): This is the most hydrophobic and widely used stationary phase. It provides excellent retention for the bulky, non-polar N-substituents like Fmoc and Boc, making it the default starting point for method development.
C8 (Octylsilane): A less hydrophobic alternative to C18, C8 columns can be advantageous when analyzing more polar N-substituted amino acids or when elution times on a C18 column are excessively long.
Phenyl-Hexyl: This phase offers alternative selectivity due to π-π interactions between the phenyl groups and aromatic moieties in the analyte, which can be beneficial for separating impurities with aromatic rings.
Mobile Phase Optimization:
Organic Modifier: Acetonitrile is generally preferred over methanol as it provides lower backpressure and better peak efficiency for many compounds.
pH Control: The mobile phase pH must be controlled with a buffer (e.g., phosphate, acetate) to ensure the consistent ionization state of the C-terminal carboxylic acid group. A pH around 2.5-3.5, achieved using additives like trifluoroacetic acid (TFA) or formic acid, is common. This suppresses the ionization of the carboxyl group, increasing retention and improving peak shape.
Chiral HPLC: The Gold Standard for Stereoisomeric Purity
For chiral N-substituted amino acids, verifying enantiomeric or diastereomeric purity is paramount. The presence of the undesired stereoisomer can have profound biological consequences. Chiral HPLC, which uses a chiral stationary phase (CSP), is the definitive method for this analysis.[4]
Mechanism: CSPs create a chiral environment where the two enantiomers of the analyte form transient diastereomeric complexes with differing stability, leading to different retention times and, thus, separation.[4]
Common CSPs for N-Substituted Amino Acids:
Macrocyclic Glycopeptides: Phases like teicoplanin and vancomycin are highly effective for the chiral analysis of N-blocked amino acids such as t-BOC and FMOC derivatives.[5][6] They offer multimodal capabilities, working in both reversed-phase and polar organic modes.[6]
Crown Ethers: These CSPs are particularly well-suited for separating the D- and L-enantiomers of amino acids that have a primary amino group.[7][8]
Direct chiral separation on a CSP is vastly superior to indirect methods that involve derivatizing the analyte with a chiral reagent, as it eliminates extra sample preparation steps and the potential for analytical artifacts.[4][5]
The Critical Role of Derivatization (When Necessary)
While N-substitution often provides sufficient chromophores for UV detection, some analyses may benefit from derivatization to enhance sensitivity or to enable detection by fluorescence.[9] This is more common for analyzing free amino acids but the principles are relevant.
Pre-column vs. Post-column Derivatization:
Pre-column: The amino acid is derivatized before injection onto the HPLC column. This is the most common approach and is often paired with RP-HPLC.[9][10] Reagents like 9-fluorenylmethyl chloroformate (FMOC-Cl) react with primary and secondary amines to form highly fluorescent derivatives.[10]
Post-column: The derivatization reaction occurs after the separation on the column and before the detector. This method is advantageous as it avoids potential interference from the derivatizing reagent itself.[9][11] Ninhydrin and o-phthalaldehyde (OPA) are common post-column reagents.[12]
For most N-substituted amino acid purity assays, the substituent itself (e.g., the fluorenyl group in Fmoc) serves as an excellent chromophore, making further derivatization unnecessary.
Protocol Deep Dive: A Self-Validating RP-HPLC Method
A scientifically sound HPLC method is a self-validating system. This means incorporating system suitability tests (SSTs) to ensure the chromatographic system is performing correctly before running any samples.[13] The United States Pharmacopeia (USP) provides clear guidelines on SSTs.[14][15]
Experimental Workflow: Purity of Fmoc-L-Phenylalanine
This protocol outlines a standard RP-HPLC method for determining the purity of a common N-substituted amino acid.
Caption: Standard HPLC workflow for purity validation.
Step-by-Step Protocol:
Instrumentation:
HPLC system with a gradient pump, autosampler, column thermostat, and UV detector.
Data acquisition and processing software (e.g., Chromeleon, Empower).
Chromatographic Conditions:
Column: C18, 4.6 x 150 mm, 5 µm particle size.
Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in Water.
Mobile Phase B: 0.1% (v/v) Trifluoroacetic Acid (TFA) in Acetonitrile.
Gradient: 50% B to 95% B over 20 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 265 nm.
Injection Volume: 10 µL.
Preparation:
Standard Solution: Accurately weigh and dissolve Fmoc-L-Phenylalanine reference standard in a 50:50 mixture of Mobile Phase A and B to a final concentration of 0.5 mg/mL.
Sample Solution: Prepare the test sample in the same manner as the standard solution.
System Suitability Test (SST):
Equilibrate the column with the initial mobile phase conditions for at least 30 minutes.
Inject the Standard Solution five times.
Acceptance Criteria (per USP <621>):
Precision (Repeatability): The relative standard deviation (RSD) of the peak area for the five replicate injections must be ≤ 2.0%.[14] For modern systems, a tighter limit of ≤ 0.73% is often achievable and recommended.[16]
Tailing Factor (T): The tailing factor for the main peak should be ≤ 2.0.[14]
Theoretical Plates (N): A minimum number of theoretical plates (e.g., > 2000) should be established to ensure column efficiency.
Analysis:
Once the SST criteria are met, inject a blank (diluent) followed by the sample solutions.
Data Analysis:
Integrate all peaks in the chromatogram.
Calculate the purity using the area percent method:
% Purity = (Area of Main Peak / Total Area of All Peaks) x 100
Beyond HPLC: Orthogonal and Complementary Methods
While HPLC is powerful, a comprehensive purity assessment often relies on orthogonal methods—techniques that separate compounds based on different chemical or physical principles. This approach provides a more complete purity profile.
Method
Principle of Purity Assessment
Strengths & Comparison to HPLC
Quantitative NMR (qNMR)
Measures signal intensity relative to a certified internal standard. Provides a direct measure of mass purity.
Orthogonal: Not a separation technique. Provides absolute purity value without needing reference standards for impurities. Excellent for structural confirmation.[17]
Mass Spectrometry (MS)
Measures the mass-to-charge ratio of ions. Can be coupled with HPLC (LC-MS) for peak identification.
Complementary: Provides molecular weight information, confirming the identity of the main peak and helping to identify unknown impurities. LC-MS is a powerful tool for impurity profiling.[18]
Capillary Electrophoresis (CE)
Separates analytes based on their electrophoretic mobility in an electric field.
Orthogonal: Separation is based on charge-to-size ratio, not partitioning. Can offer very high efficiency and is useful for charged analytes.[19]
Karl Fischer Titration
Specifically quantifies the water content in a sample.
Specific: Measures water content, which is a critical parameter in determining the purity of a solid material. Part of a mass balance approach.[20][21]
A mass balance approach, where purity is determined by subtracting the sum of all quantified impurities (water, residual solvents, related substances, non-volatile residues) from 100%, is considered the most accurate method for certifying reference materials.[20][21]
Conclusion: An Integrated Approach to Purity Validation
Validating the purity of N-substituted amino acids is a multi-faceted process where HPLC is the central, indispensable tool. A robust purity assessment strategy begins with a high-resolution RP-HPLC method for achiral purity, complemented by a specific chiral HPLC method to ensure stereoisomeric integrity. The trustworthiness of the data is guaranteed by a stringent, self-validating protocol that incorporates system suitability testing as a prerequisite for any analysis.
For the highest level of analytical certainty, especially in a regulated drug development environment, HPLC data should be supported by orthogonal methods like qNMR and MS. This integrated approach ensures that the N-substituted amino acids used in your research and development are of the highest possible quality, leading to more reliable science and safer therapeutics.
References
Patel, D. et al. (2021). Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. Acta Scientific. [Link]
Rohman, A. et al. (2022). Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. Food Research. [Link]
Rao, B.M. et al. (2010). Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research. [Link]
LCGC International. Improved Chiral Separations for Enantiopure D- and L-Amino Acids. [Link]
Labtech. A Comprehensive Guide to Selecting HPLC Columns. [Link]
Wallworth, D. (2016). Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. [Link]
Shimadzu. Analytical Methods for Amino Acids. [Link]
Waters Corporation. Waters Column Selection Guide for Polar Compounds. [Link]
Leito, I. et al. (2012). Comparison of amino acid derivatization reagents for LC-ESI-MS analysis. Introducing a novel phosphazene-based derivatization reagent. Journal of Mass Spectrometry. [Link]
Agilent Technologies (2010). Analysis of Amino Acids by HPLC. [Link]
Ates, H. et al. (2022). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. Journal of Chromatography A. [Link]
Liu, Q. et al. (2020). Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities. Analytical and Bioanalytical Chemistry. [Link]
MicroSolv Technology Corporation. System suitability Requirements for a USP HPLC Method. [Link]
U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]
Liu, Q. et al. (2020). Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities. PubMed. [Link]
Pharmaguideline. System Suitability in HPLC Analysis. [Link]
Sarf, E.A. & Bel'skaya, L.V. (2025). Methods for Determining Individual Amino Acids in Biological Fluids. Biomedical Chemistry: Research and Methods. [Link]
Dong, M.W. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]
ECA Academy (2014). System Suitability for USP Chromatographic Methods. [Link]
Comprehensive Safety and Handling Guide for N-Octadecyl-L-aspartic Acid
A Senior Application Scientist's Procedural Guide for Researchers, Scientists, and Drug Development Professionals A Note on This Guidance: No specific Safety Data Sheet (SDS) is readily available for N-Octadecyl-L-aspart...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Procedural Guide for Researchers, Scientists, and Drug Development Professionals
A Note on This Guidance: No specific Safety Data Sheet (SDS) is readily available for N-Octadecyl-L-aspartic acid. Therefore, this guide is synthesized from the known properties of its structural components: the L-aspartic acid head group and the long-chain N-acyl functionality. It also draws upon established principles of laboratory safety and chemical handling. A cautious and proactive approach to safety is paramount when working with compounds that have not been fully characterized toxicologically.
Hazard Profile and Risk Assessment: An In-depth Analysis
N-Octadecyl-L-aspartic acid is an amphiphilic molecule, featuring a hydrophilic L-aspartic acid head and a long, lipophilic C18 alkyl (octadecyl) tail. This structure dictates its physical properties and informs our risk assessment. It is expected to be a solid with low water solubility.
Based on data from analogous compounds, the following hazards should be anticipated:
Mechanical Irritation: As a solid, N-Octadecyl-L-aspartic acid may cause mechanical irritation to the eyes and respiratory tract.[1][2]
Dust Explosion Hazard: Like many fine organic solids, if dispersed in the air as a dust cloud, it can form an explosive mixture with a source of ignition.[3][4]
Combustibility: The compound is expected to be combustible, and upon heating to decomposition, may release hazardous gases such as carbon oxides (CO, CO2) and nitrogen oxides (NOx).[3][4][5]
Skin Contact: While L-aspartic acid itself is not considered a significant skin irritant, the long alkyl chain may alter this property. Prolonged or repeated contact should be avoided.[1][4] Good hygiene practices are essential.
The toxicological properties of N-Octadecyl-L-aspartic acid have not been fully investigated.[6] In the absence of specific data, it is prudent to treat it as a substance of unknown toxicity and handle it with appropriate care to minimize exposure.
Personal Protective Equipment (PPE): A Multi-layered Defense
A thorough risk assessment of your specific experimental procedure is crucial for selecting the appropriate level of PPE. The following recommendations provide a baseline for handling N-Octadecyl-L-aspartic acid in a laboratory setting.
Eye and Face Protection
Standard Use: ANSI Z87.1-compliant safety glasses with side shields are mandatory for all laboratory operations involving this compound.
Splash or Dust Hazard: If there is a significant risk of splashing (e.g., during solution preparation with vigorous mixing) or dust generation (e.g., weighing large quantities), chemical safety goggles should be worn.[5] In situations with a high potential for dust or splash, a face shield worn over safety goggles provides an additional layer of protection.
Skin Protection
Gloves: Due to the long alkyl chain, gloves resistant to hydrocarbons are recommended. Nitrile or neoprene gloves are suitable choices for handling the solid compound and its solutions in common organic solvents.[4]
Glove Selection Principle: Always consult a glove manufacturer's chemical resistance chart for the specific solvents you are using in your procedure.[7][8][9] The Occupational Safety and Health Administration (OSHA) provides guidance on the selection of appropriate hand protection.[10][11]
Glove Usage Protocol: Gloves must be inspected for any signs of degradation or puncture before use.[2] Remove and replace gloves immediately if they become contaminated. Do not reuse disposable gloves. Always wash hands thoroughly after removing gloves.[6]
Lab Coat: A standard laboratory coat should be worn at all times. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is advised.
Respiratory Protection
Engineering Controls: A certified chemical fume hood is the primary and most effective means of controlling exposure to airborne dust or aerosols. All weighing of the solid and preparation of solutions should be performed in a fume hood.
Respirator Use: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved respirator with a particulate filter (N95 or better) may be necessary.[2][5] All respirator use must be in accordance with a comprehensive institutional respiratory protection program, including fit testing and training.
PPE Selection Summary for Common Laboratory Tasks
Task
Eye/Face Protection
Hand Protection
Respiratory Protection
Weighing Solid
Safety glasses (goggles if dusty)
Nitrile or Neoprene gloves
Chemical fume hood
Preparing Solutions
Safety goggles
Nitrile or Neoprene gloves
Chemical fume hood
Conducting Reactions
Safety glasses or goggles
Nitrile or Neoprene gloves
Chemical fume hood
Handling Spills
Chemical safety goggles and face shield
Heavy-duty Nitrile or Neoprene gloves
NIOSH-approved respirator (as needed)
PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting appropriate PPE when handling N-Octadecyl-L-aspartic acid.
Caption: PPE Selection Workflow Diagram
Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory environment.
Step-by-Step Handling Protocol
Preparation:
Designate a specific work area within a chemical fume hood for handling N-Octadecyl-L-aspartic acid.
Ensure that an eyewash station and safety shower are readily accessible.[3]
Assemble all necessary equipment and reagents before starting.
Don the appropriate PPE as determined by your risk assessment.
Weighing and Transfer:
Perform all weighing and transfers of the solid compound inside the chemical fume hood to minimize dust generation.
Use a spatula for transfers and handle the container with care to avoid creating airborne dust.
Add the solid to the solvent slowly to avoid splashing.
If heating is required, use a controlled heating source such as a heating mantle with a stirrer. Avoid open flames.
Keep the container covered to the extent possible during dissolution.
Reaction and Work-up:
Conduct all reactions within the chemical fume hood.
Maintain good housekeeping within the work area throughout the procedure.
Post-Handling:
Decontaminate the work area with an appropriate solvent and cleaning materials.
Remove PPE carefully, avoiding contact with contaminated surfaces.
Wash hands thoroughly with soap and water.
Spill Response
Minor Spills (Solid):
Alert others in the immediate area.
Wearing appropriate PPE, gently sweep up the material to avoid creating dust and place it in a sealed container for disposal.[2][3]
Clean the spill area with a suitable solvent and decontaminating solution.
Major Spills:
Evacuate the area immediately.
Alert your institution's emergency response team.
Do not attempt to clean up a large spill without proper training and equipment.
Disposal Plan
Waste Characterization: Chemical waste generators are responsible for determining if a waste is hazardous.[3] Given the lack of specific data for N-Octadecyl-L-aspartic acid, it should be disposed of as chemical waste.
Waste Collection:
Collect all waste containing N-Octadecyl-L-aspartic acid, including contaminated consumables (e.g., gloves, weighing paper), in a clearly labeled, sealed, and appropriate waste container.
Do not mix this waste with other waste streams unless it is known to be compatible.
Disposal Procedure: All chemical waste must be disposed of in accordance with local, state, and federal regulations.[4] Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on waste disposal procedures.
References
Material Safety Data Sheet - L-Aspartic Acid. Cole-Parmer.
Material Safety Data Sheet - N-acetyl-L-aspartic acid 99%. Oxford Lab Fine Chem LLP.
N-Acetyl-L-aspartic acid Safety D
Safety Data Sheet - N-Boc-L-aspartic acid. Fisher Scientific.
Aspartic Acid Safety D
Safety Data Sheet - L-Aspartic acid. Sigma-Aldrich.
L-Aspartic acid Safety D
Safety D
Safety Data Sheet - N-Acetyl-L-aspartic Acid. Cayman Chemical.
Ansell Chemical Resistance Glove Chart. Environment, Health and Safety.
OSHA Glove Selection Chart. Environmental Health and Safety.
eTool: Shipyard Employment - General Requirements - Personal Protective Equipment (PPE) - PPE Selection - Hand and Body Protection.
Glove Selection Guide. Office of Environment, Health & Safety.
Chemical Glove Resistance Guide.
Ansell 8th Edition Chemical Resistance Guide. All American Environmental Services Inc.
Glove Selection Guide.
Ansell 8th Chemical Resistance Guide. USU Office of Research.
